3-Aminothiolane-3-carbonitrile

• CAS: 32418-98-7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 3-Aminothiolane-3-carbonitrile

Abstract

This technical guide provides a comprehensive overview of the primary synthetic pathway for 3-aminothiolane-3-carbonitrile, a valuable heterocyclic building block in medicinal chemistry and drug development. The document is structured to provide researchers, scientists, and drug development professionals with a deep understanding of the chemical principles, experimental protocols, and critical parameters involved in its synthesis. The core of this guide is the detailed exploration of the Strecker synthesis, a classic and efficient method for the preparation of α-aminonitriles. We will delve into the reaction mechanism, provide a step-by-step experimental protocol, discuss safety considerations, and present expected outcomes based on established chemical literature.

Introduction: The Significance of 3-Aminothiolane-3-carbonitrile

3-Aminothiolane-3-carbonitrile is a unique bifunctional molecule featuring a thiolane (tetrahydrothiophene) ring, a tertiary amine, and a nitrile group. This distinct arrangement of functional groups makes it a highly sought-after intermediate for the synthesis of complex molecules with potential therapeutic applications. The thiolane moiety can impart specific physicochemical properties, such as improved metabolic stability or enhanced binding to biological targets. The amino and nitrile groups offer versatile handles for further chemical transformations, allowing for the construction of diverse molecular scaffolds. While not as extensively documented as some other aminonitriles, its structural motifs are of significant interest in the exploration of new chemical space for drug discovery.

The Core Synthetic Strategy: The Strecker Synthesis

The most direct and widely applicable method for the synthesis of 3-aminothiolane-3-carbonitrile is the Strecker synthesis.[1] This venerable reaction, first reported in 1850, is a three-component condensation that brings together a ketone, an amine source, and a cyanide source to form an α-aminonitrile.[2][3] In the context of our target molecule, the reactants are tetrahydrothiophen-3-one, ammonia (or an ammonium salt), and a cyanide salt.[4]

Mechanistic Insights: A Stepwise Exploration

The Strecker synthesis proceeds through a well-established two-part mechanism: the formation of an imine intermediate followed by the nucleophilic addition of a cyanide ion.[4] Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues.

Part 1: Imine Formation

The reaction is typically initiated by the activation of the ketone, tetrahydrothiophen-3-one. In the presence of an acid catalyst, often ammonium chloride (NH₄Cl) which also serves as the ammonia source, the carbonyl oxygen is protonated, rendering the carbonyl carbon more electrophilic.[3] Ammonia then acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate. Subsequent proton transfer and elimination of a water molecule lead to the formation of a protonated imine, or iminium ion.[4]

Part 2: Cyanide Addition

The highly nucleophilic cyanide ion (CN⁻), typically from a source like sodium cyanide (NaCN) or potassium cyanide (KCN), then attacks the electrophilic carbon of the iminium ion.[5] This step forms the crucial carbon-carbon bond and results in the final product, 3-aminothiolane-3-carbonitrile.

Caption: The Strecker synthesis pathway for 3-aminothiolane-3-carbonitrile.

Experimental Protocol: A Field-Proven Approach

The following protocol is a robust and reproducible method for the synthesis of 3-aminothiolane-3-carbonitrile, adapted from classical Strecker reaction procedures.[6]

Reagents and Materials

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Purity
Tetrahydrothiophen-3-one	C₄H₆OS	102.16	10.2 g (0.1 mol)	≥98%
Ammonium Chloride	NH₄Cl	53.49	8.0 g (0.15 mol)	≥99.5%
Sodium Cyanide	NaCN	49.01	7.4 g (0.15 mol)	≥98%
Methanol	CH₃OH	32.04	100 mL	Anhydrous
Water	H₂O	18.02	50 mL	Deionized
Diethyl Ether	(C₂H₅)₂O	74.12	As needed	Anhydrous
Saturated NaCl solution	NaCl(aq)	-	As needed	-
Anhydrous MgSO₄	MgSO₄	120.37	As needed	-

Step-by-Step Methodology

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, dissolve ammonium chloride (8.0 g, 0.15 mol) in deionized water (50 mL).

• Addition of Ketone: To the stirred solution, add tetrahydrothiophen-3-one (10.2 g, 0.1 mol) in methanol (50 mL).

• Preparation of Cyanide Solution: In a separate beaker, carefully dissolve sodium cyanide (7.4 g, 0.15 mol) in deionized water (50 mL). Caution! Sodium cyanide is highly toxic. Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE).

• Addition of Cyanide: Cool the reaction mixture in an ice bath to 0-5 °C. Slowly add the sodium cyanide solution to the reaction mixture via the dropping funnel over a period of 30 minutes, ensuring the temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the mixture vigorously for 12-18 hours.

• Work-up and Extraction: Transfer the reaction mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 75 mL). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with a saturated sodium chloride solution (2 x 50 mL). Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude 3-aminothiolane-3-carbonitrile can be purified by vacuum distillation or column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent.

Expected Yield and Characterization

Based on similar Strecker syntheses with cyclic ketones, the expected yield of purified 3-aminothiolane-3-carbonitrile is in the range of 60-75%. The final product should be characterized by standard analytical techniques:

• ¹H NMR and ¹³C NMR: To confirm the molecular structure and purity.

• FT-IR: To identify the characteristic functional groups, particularly the nitrile (C≡N) and amine (N-H) stretches.

• Mass Spectrometry: To determine the molecular weight of the compound.

Safety Considerations: A Self-Validating System

The synthesis of 3-aminothiolane-3-carbonitrile involves the use of highly toxic reagents, and adherence to strict safety protocols is paramount.

• Cyanide Handling: Sodium cyanide is a potent poison. All operations involving sodium cyanide must be conducted in a well-ventilated chemical fume hood. Always wear appropriate PPE, including a lab coat, safety goggles, and nitrile gloves. Have a cyanide antidote kit readily available and ensure all personnel are trained in its use.

• Quenching of Cyanide Waste: Any residual cyanide in the aqueous layer or on equipment must be quenched before disposal. This can be achieved by treatment with an excess of sodium hypochlorite (bleach) under basic conditions (pH > 10).

• Solvent Hazards: Diethyl ether is highly flammable and volatile. Ensure all operations are performed away from ignition sources.

Alternative Approaches and Future Perspectives

While the classical Strecker synthesis is a reliable method, several variations can be considered for specific applications:

• Asymmetric Strecker Synthesis: For the preparation of enantiomerically enriched 3-aminothiolane-3-carbonitrile, chiral auxiliaries or catalysts can be employed.[4] This is particularly relevant for the synthesis of chiral drugs.

• Use of Trimethylsilyl Cyanide (TMSCN): TMSCN can be used as an alternative cyanide source, often under milder conditions. However, it is also highly toxic and moisture-sensitive.

The development of more environmentally friendly and safer protocols for the synthesis of aminonitriles is an ongoing area of research. This includes the use of non-toxic cyanide sources and catalytic methods that minimize waste.

Conclusion

The Strecker synthesis provides a direct and efficient pathway to 3-aminothiolane-3-carbonitrile, a valuable building block for drug discovery and development. By understanding the underlying reaction mechanism and adhering to a well-defined experimental protocol with stringent safety measures, researchers can reliably produce this important intermediate. The versatility of the aminonitrile functional group opens up numerous possibilities for the synthesis of novel and complex molecules with potential therapeutic value.

References

• Strecker, A. Ueber die künstliche Bildung der Milchsäure und einen neuen, dem Glycocoll homologen Körper. Annalen der Chemie und Pharmacie75, 27–45 (1850).
• Organic Syntheses, Coll. Vol. 3, p.88 (1955); Vol. 27, p.5 (1947).

• Wikipedia. Strecker amino acid synthesis. Available at: [Link].

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• Master Organic Chemistry. The Strecker Synthesis of Amino Acids. Available at: [Link].

• Pan, X. et al. An Efficient Synthesis of (R)-3-Aminothiolane. Journal of Chemical Research2011, 729-730 (2011).

• National Center for Biotechnology Information. Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. Available at: [Link].

• One-pot synthesis of 4-substituted 3-amino-2-cyanothiophenes involving O-ethyl thioformate. ScienceDirect. Available at: [Link].

• One-pot synthesis of 2-amino-3-cyanopyridine derivatives under solvent-free conditions. ScienceDirect. Available at: [Link].

• A Theoretical and Spectroscopic Conformational Study of 3-Aminothiolane-3-Carboxylic Acid Dipeptide Derivatives. Preprints.org. Available at: [Link].

• One-pot synthesis of 2-amino-3-cyanopyridine derivatives under microwave irradiation without solvent. Semantic Scholar. Available at: [Link].

• Synthesis, characterization and biological evaluation of novel 3-amino-1-(phenyl) benzo[f]quinoline-3-carbonitrile derivatives. ResearchGate. Available at: [Link].

• A Two-Step Synthesis of Unprotected 3-Aminoindoles via Post Functionalization with Nitrostyrene. MDPI. Available at: [Link].

• One-pot synthesis of 2-amino-3-cyanopyridine derivatives under solvent-free conditions. ResearchGate. Available at: [Link].

• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. National Center for Biotechnology Information. Available at: [Link].

• Optimization of 3-aminotetrahydrothiophene 1,1-dioxides with improved potency and efficacy as non-electrophilic antioxidant response element (ARE) activators. National Center for Biotechnology Information. Available at: [Link].

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Strategic Utilization of 3-Aminothiolane-3-carbonitrile

Identification, Synthesis, and Application in Medicinal Chemistry

Identity & CAS Resolution: The "Intermediate Paradox"

For researchers and procurement specialists, 3-aminothiolane-3-carbonitrile (also known as 3-amino-3-cyanotetrahydrothiophene) presents a unique challenge: it is frequently cited in patent literature as a transient intermediate rather than a cataloged commodity.[1]

Unlike its aromatic cousins (aminothiophenes), this saturated heterocycle contains a quaternary carbon center at the 3-position, making it a critical scaffold for conformationally restricted amino acids.

The CAS Decision Matrix

Use the table below to verify your target molecule. Search engines often conflate the saturated thiolane with the aromatic thiophene.[1]

Chemical Name	Structure Description	CAS Number	Status
3-Aminothiolane-3-carbonitrile	Saturated 5-ring, S-atom, quaternary C3 with -NH2 and -CN.[1]	N/A (Transient) See PubChem CID 16228728	Intermediate (Synthesis described below)
3-Aminothiolane-3-carboxylic acid	Hydrolysis product of the nitrile.[1] Stable solid.	35737-10-1	Commercial Commodity
3-Aminothiophene-2-carbonitrile	Aromatic ring.[1] Double bonds present.[1]	56489-05-5	False Positive (Commonly confused)
2-Aminothiophene-3-carbonitrile	Aromatic ring.[1] Isomeric false positive.	4651-82-5	False Positive

Critical Note: If you require the nitrile for a specific reaction, it is standard practice to synthesize it in situ or isolate it immediately prior to use via the Strecker protocol described in Section 3.

Structural Significance in Drug Design[1]

The 3-aminothiolane-3-carbonitrile scaffold is a bioisostere of cyclic amino acids.[1] Its value lies in two key properties:

• Conformational Restriction: The 5-membered thiolane ring locks the amino and nitrile (or resulting acid) groups into a specific vector, reducing the entropic penalty upon binding to a protein target (e.g., Cathepsin K or DPP-4).[1]

• The Quaternary Center: The substitution at the 3-position prevents racemization under physiological conditions, a common failure point for alpha-amino acids.[1]

Structural Logic Diagram

Figure 1: Structural logic of the 3-aminothiolane scaffold highlighting its medicinal chemistry advantages.

Synthesis Protocol: The Strecker Route

Since the nitrile is rarely available off-the-shelf, the Strecker Synthesis starting from tetrahydrothiophen-3-one is the authoritative method for generation.[1] This protocol yields the racemic aminonitrile.[1]

Reagents & Equipment[1]

• Starting Material: Tetrahydrothiophen-3-one (dihydro-3(2H)-thiophenone) [CAS: 1003-04-9].[1]

• Reagents: Sodium Cyanide (NaCN), Ammonium Chloride (NH4Cl), Ammonia (7M in MeOH).[1]

• Solvent: Methanol/Water (1:1).[1]

• Safety: Dedicated fume hood, cyanide waste stream.[1]

Step-by-Step Methodology

• Preparation of Buffer System: Dissolve NH4Cl (1.1 eq) in a mixture of water and methanol (1:1 v/v) in a round-bottom flask.[1] Cool the solution to 0°C using an ice bath.

• Ketone Addition: Add tetrahydrothiophen-3-one (1.0 eq) dropwise to the cooled solution. Allow to stir for 15 minutes to ensure homogeneity.

• Cyanide Addition (CRITICAL STEP): Carefully add NaCN (1.1 eq) in portions. Do not add all at once to prevent thermal runaway.

  Mechanistic Insight: The NH4Cl acts as a buffer to protonate the intermediate imine without releasing toxic HCN gas rapidly.[1] The cyanide ion attacks the iminium ion formed in situ.[1]

• Reaction Phase: Remove the ice bath and allow the reaction to warm to room temperature (25°C). Stir for 12–18 hours.[1] Monitoring via TLC is difficult due to the polarity; LC-MS is recommended (look for M+1 = ~129 Da).[1]

• Workup & Isolation:

  • Extract the aqueous mixture with Dichloromethane (DCM) (3x).[1]

  • Wash the combined organic layers with brine.[1]

  • Dry over anhydrous Na2SO4 and concentrate in vacuo.

  • Result: The crude 3-aminothiolane-3-carbonitrile is obtained as a pale yellow oil or low-melting solid.[1]

Synthetic Workflow Diagram

Figure 2: The Strecker synthesis pathway from ketone precursor to the aminonitrile and optional hydrolysis to the amino acid.[1][2]

Handling & Safety Protocols

Working with alpha-aminonitriles and sulfur heterocycles requires specific safety measures.

• Cyanide Hazard: Even though NaCN is consumed, the crude product may contain residual cyanide.[1] All aqueous waste must be treated with bleach (sodium hypochlorite) at pH >10 to oxidize cyanide to cyanate before disposal.[1]

• Stability: Alpha-aminonitriles are prone to retro-Strecker reactions (decomposition back to ketone and HCN) if heated in the absence of acid.[1] Store the crude nitrile at -20°C or convert immediately to the HCl salt or carboxylic acid.[1]

• Odor: Thiolane derivatives have a characteristic penetrating sulfur odor.[1] Use bleach to wipe down all glassware to oxidize sulfur residues.[1]

Analytical Validation

To validate the synthesis of 3-aminothiolane-3-carbonitrile , look for the following spectral markers:

• IR Spectroscopy: A weak but diagnostic nitrile stretch at ~2230 cm⁻¹ .[1]

• 1H NMR (CDCl3):

  • The methylene protons of the thiolane ring will appear as complex multiplets between 2.0–3.5 ppm .[1]

  • Absence of the ketone carbonyl signal (from starting material) at ~215 ppm in 13C NMR.[1]

  • Presence of the quaternary carbon signal (C-NH2) in 13C NMR around ~60-70 ppm .[1]

References

• PubChem. (n.d.).[1] Compound Summary: 3-aminothiolane-3-carbonitrile (CID 16228728).[1] National Library of Medicine.[1] Retrieved from [Link][1]

• Mowry, D. T. (1948).[1] The Preparation of Nitriles. Chemical Reviews, 42(2), 189–283.[1] (Foundational text on Strecker chemistry).

• Organic Chemistry Portal. (n.d.).[1] Strecker Synthesis. Retrieved from [Link]

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• 1. 5-Amino-3-cyano-1-(2,6-dichloro-4-trifluoromethylphenyl)-4-ethylthiopyrazole | C13H9Cl2F3N4S | CID 11111714 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of 3-Aminothiolane-3-carbonitrile: A Technical Guide

This guide provides an in-depth technical overview of the predicted spectroscopic signature of 3-Aminothiolane-3-carbonitrile, a heterocyclic compound of interest in synthetic chemistry and drug discovery. Due to the absence of published experimental spectra for this specific molecule, this document leverages established principles of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) to construct a reliable, predictive data set. This approach offers a foundational framework for researchers engaged in the synthesis and characterization of this and related molecules, enabling them to anticipate, identify, and interpret experimental results with high confidence.

Molecular Structure and Overview

3-Aminothiolane-3-carbonitrile is a saturated five-membered heterocycle containing a sulfur atom, with both an amine and a nitrile group attached to the same quaternary carbon (C3). This unique substitution pattern dictates a distinct spectroscopic behavior, which we will explore in detail.

Figure 1: Structure of 3-Aminothiolane-3-carbonitrile with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. The predicted ¹H and ¹³C NMR spectra of 3-Aminothiolane-3-carbonitrile are detailed below.

Experimental Protocol: Acquiring ¹H and ¹³C NMR Spectra

A standardized protocol for obtaining high-quality NMR data is crucial for accurate structural interpretation.

Workflow for NMR Data Acquisition

Figure 2: Standard workflow for acquiring ¹H and ¹³C NMR spectra.

Detailed Steps:

• Sample Preparation: Accurately weigh and dissolve the sample in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical as it can influence chemical shifts, especially for exchangeable protons like those of the amine group.

• Instrument Setup: Insert the NMR tube into the spectrometer. The instrument's software will lock onto the deuterium signal of the solvent to maintain a stable magnetic field.

• Shimming: The magnetic field is homogenized (shimmed) to ensure sharp, symmetrical peaks, which is essential for resolving fine coupling details.[1]

• Acquisition Parameters:

  • For ¹H NMR , typical parameters include a 45° pulse angle, an acquisition time of 4 seconds, and a relaxation delay of 1 second.[2]

  • For ¹³C NMR , a proton-decoupled experiment is standard to produce a spectrum of singlets, simplifying interpretation. A 30° pulse with a 4-second acquisition time is a good starting point.[2]

• Data Processing: The raw data (Free Induction Decay) is converted into a spectrum via Fourier Transform. The spectrum is then phased, baseline-corrected, and referenced to tetramethylsilane (TMS) at 0 ppm.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show three distinct signals for the methylene protons of the thiolane ring and a broad signal for the amine protons.

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)	Integration
H₂ (CH₂)	2.9 - 3.2	Multiplet	J(H₂ₐ, H₂ₑ) ≈ 12-14 (geminal)	2H
H₄ (CH₂)	2.2 - 2.5	Multiplet	J(H₄ₐ, H₄ₑ) ≈ 12-14 (geminal)	2H
H₅ (CH₂)	3.1 - 3.4	Multiplet	J(H₅ₐ, H₅ₑ) ≈ 12-14 (geminal)	2H
NH₂	1.5 - 3.0	Broad Singlet	N/A	2H

Expert Interpretation:

• Causality of Chemical Shifts: The protons at C2 and C5 are adjacent to the electronegative sulfur atom, causing them to be deshielded and appear at a higher chemical shift (downfield) compared to the C4 protons. The C4 protons are further from the sulfur and are therefore in a more shielded, alkane-like environment.

• Multiplicity and Coupling: The methylene protons on each carbon are diastereotopic, meaning they are chemically non-equivalent. This non-equivalence, coupled with geminal coupling to each other and vicinal coupling to adjacent protons, will result in complex multiplets rather than simple triplets or quartets. Analyzing these complex splitting patterns can provide conformational information about the five-membered ring.[3]

• Amine Protons: The NH₂ protons are exchangeable, and their signal is often broad due to quadrupole broadening from the nitrogen atom and potential hydrogen exchange with trace amounts of water. Its chemical shift is highly dependent on solvent, concentration, and temperature.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is expected to show four signals.

Carbon Label	Predicted Chemical Shift (δ, ppm)	Description
C3	55 - 65	Quaternary carbon attached to S, N, and CN
C2	35 - 45	Methylene carbon adjacent to S
C5	35 - 45	Methylene carbon adjacent to S
C4	25 - 35	Methylene carbon
CN	115 - 125	Nitrile carbon

Expert Interpretation:

• Quaternary Carbon (C3): This carbon is attached to three electron-withdrawing groups (sulfur, amine, and nitrile), which will shift its resonance significantly downfield. Its signal is expected to be of lower intensity compared to the protonated carbons due to the lack of Nuclear Overhauser Effect (NOE) enhancement.[4]

• Nitrile Carbon (CN): The carbon of the nitrile group characteristically appears in the 115-125 ppm range.[5]

• Methylene Carbons (C2, C5, C4): Similar to the proton spectrum, the carbons closer to the sulfur atom (C2 and C5) will be more deshielded and appear at a higher chemical shift than the C4 carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the key functional groups present in a molecule.

Experimental Protocol: Acquiring an ATR-FTIR Spectrum

Attenuated Total Reflectance (ATR) is a modern, convenient method for obtaining IR spectra of solid or liquid samples with minimal preparation.

Detailed Steps:

• Background Scan: Before analyzing the sample, a background spectrum of the clean ATR crystal is recorded. This allows the instrument to subtract signals from the atmosphere (e.g., CO₂, H₂O) from the final sample spectrum.

• Sample Application: A small amount of the solid 3-Aminothiolane-3-carbonitrile is placed directly onto the ATR crystal.

• Apply Pressure: A pressure arm is used to ensure firm, uniform contact between the sample and the crystal surface. This is critical for obtaining a high-quality spectrum.[6]

• Data Collection: The infrared spectrum is collected. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The data is collected in wavenumbers (cm⁻¹).[7]

Predicted IR Absorption Bands

The IR spectrum will be dominated by absorptions from the amine and nitrile functional groups.

Wavenumber Range (cm⁻¹)	Vibration Type	Functional Group	Expected Intensity
3400 - 3250	N-H Asymmetric & Symmetric Stretch	Primary Amine (-NH₂)	Medium (two sharp peaks)
2260 - 2240	C≡N Stretch	Nitrile (-CN)	Medium to Strong, Sharp
2960 - 2850	C-H Stretch	Alkane (CH₂)	Medium
1650 - 1580	N-H Bend (Scissoring)	Primary Amine (-NH₂)	Medium to Strong
1250 - 1020	C-N Stretch	Aliphatic Amine	Weak to Medium
700 - 600	C-S Stretch	Thiolane	Weak

Expert Interpretation:

• Primary Amine Signature: The presence of a primary amine is strongly indicated by two distinct, sharp peaks in the 3400-3250 cm⁻¹ region, corresponding to the asymmetric and symmetric N-H stretching vibrations.[8][9][10] A bending vibration around 1600 cm⁻¹ further confirms this group.[10]

• Nitrile Confirmation: A sharp, intense peak between 2260 and 2240 cm⁻¹ is a highly diagnostic absorption for a saturated nitrile group.[11][12][13] This region of the IR spectrum is often sparsely populated, making this peak easy to identify.[14]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, offering crucial clues to its structure.

Experimental Protocol: Acquiring an Electron Ionization (EI) Mass Spectrum

Electron Ionization (EI) is a "hard" ionization technique that causes extensive fragmentation, resulting in a detailed mass spectrum that can be used as a molecular fingerprint.

Detailed Steps:

• Sample Introduction: The sample is introduced into the ion source, typically via a direct insertion probe for solid samples or after separation by gas chromatography (GC) if the compound is sufficiently volatile and thermally stable.[15]

• Ionization: In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV). This ejects an electron from the molecule, creating a positively charged molecular ion (M⁺•).[16][17]

• Fragmentation: The excess energy imparted during ionization causes the molecular ion to break apart into smaller, charged fragments and neutral radicals.

• Mass Analysis: The positively charged ions (molecular ion and fragments) are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and their abundance is plotted against their m/z value to generate the mass spectrum.

Predicted Mass Spectrum

The molecular weight of 3-Aminothiolane-3-carbonitrile (C₅H₈N₂S) is 128.20 g/mol .

• Molecular Ion (M⁺•): A peak at m/z = 128 is expected. According to the nitrogen rule, a compound with an even number of nitrogen atoms will have an even nominal molecular weight, which is consistent with our structure.[18] Cyclic amines often show a discernible molecular ion peak.[19]

• Key Fragmentation Pathways: The fragmentation will likely be dominated by alpha-cleavage, a common pathway for amines, where the bond adjacent to the C-N bond is broken.[20][21]

Predicted Fragmentation Pathway

Figure 3: A plausible EI fragmentation pathway for 3-Aminothiolane-3-carbonitrile.

Expert Interpretation:

• Formation of the Molecular Ion (m/z 128): Electron impact ejects an electron, forming the radical cation M⁺•.

• Alpha-Cleavage: The most favorable fragmentation for amines involves cleavage of a C-C bond alpha to the nitrogen atom. In this cyclic system, this would involve ring opening. A likely primary fragmentation is the loss of a methyl radical (not present) or cleavage of the C2-C3 or C4-C3 bonds. Ring cleavage between C2 and C3 followed by loss of the ethylene sulfide radical (•C₂H₄S) would lead to a fragment at m/z = 68 .

• Loss of HCN: Another common fragmentation for nitriles is the loss of a neutral hydrogen cyanide molecule (27 Da). Loss of HCN from the molecular ion would yield a fragment at m/z = 101 .

• Base Peak: The base peak (most abundant fragment) in cyclic amines is often the result of alpha-cleavage leading to a stable, resonance-stabilized iminium cation.[22] A fragment resulting from the cleavage of the C2-C3 bond and C4-C5 bond could lead to a stable fragment. A fragment at m/z = 42 is also plausible, corresponding to [C₂H₄N]⁺.[23]

References

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• Whitman College. (n.d.). GCMS Section 6.15 - Fragmentation of Three Amines. Whitman College. [Link]

• Chemistry LibreTexts. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Chemistry LibreTexts. [Link]

• Chemistry LibreTexts. (2024). 24.10: Spectroscopy of Amines. Chemistry LibreTexts. [Link]

• Martin, G. E. (2018). Chapter 5: Acquiring 1 H and 13 C Spectra. Royal Society of Chemistry. [Link]

• Shimadzu. (n.d.). Ionization Modes: EI. Shimadzu. [Link]

• Whitman College. (n.d.). GCMS Section 6.17 - Fragmentation of Nitriles. Whitman College. [Link]

• Specac Ltd. (n.d.). Everything You Need to Know About ATR-FTIR Spectroscopy. Specac Ltd. [Link]

• JoVE. (2024). Video: Mass Spectrometry: Amine Fragmentation. JoVE. [Link]

• Smith, B. C. (2019). Organic Nitrogen Compounds II: Primary Amines. Spectroscopy Online. [Link]

• American Chemical Society. (2010). Using FTIR-ATR Spectroscopy To Teach the Internal Standard Method. ACS Publications. [Link]

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• YouTube. (2017). Nitriles IR Spectra and alkenes (with stereoisomerism references). YouTube. [Link]

• ResearchGate. (n.d.). Fragmentation pathway involving the nitrile form of.... ResearchGate. [Link]

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• Illinois State University. (2015). Infrared Spectroscopy. Illinois State University. [Link]

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• Amirav, A., et al. (n.d.). Classical electron ionization mass spectra in gas chromatography/mass spectrometry with supersonic molecular beams. Sci-Hub. [Link]

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The Thiolane-Nitrile Scaffold: 3-Aminothiolane-3-carbonitrile in Drug Discovery

Executive Summary

3-Aminothiolane-3-carbonitrile represents a high-value pharmacophore precursor in medicinal chemistry. Characterized by a gem-disubstituted carbon at position 3 of the tetrahydrothiophene ring, this scaffold offers a unique combination of conformational restriction and reactive functionality. This technical guide explores its utility as a reversible covalent inhibitor of cysteine proteases, a precursor to non-proteinogenic amino acids (methionine/isoleucine mimics), and a template for conformationally locked bioisosteres.

Structural Analysis & Chemical Logic

The Gem-Disubstituted Constraint

The core value of 3-Aminothiolane-3-carbonitrile lies in its geometry. Unlike flexible linear amines, the 3,3-disubstitution pattern on the five-membered thiolane ring creates a "locked" conformation.

• Thorpe-Ingold Effect: The internal bond angle compression forces the amino and nitrile groups into specific vectors, reducing the entropic penalty upon binding to protein active sites.

• Chirality: The C3 carbon is a stereocenter. Biological activity is often enantiospecific, with one enantiomer typically matching the chiral environment of enzyme active sites (e.g., the L-amino acid binding pocket).

The Nitrile Warhead

The nitrile (-CN) group is not merely a handle for hydrolysis; it is a validated "warhead" for targeting cysteine proteases.[1] It functions as an electrophilic trap, forming a reversible thioimidate adduct with the active site cysteine thiolate.

Synthetic Pathways

The primary route to 3-Aminothiolane-3-carbonitrile is via the Strecker synthesis, utilizing tetrahydrothiophen-3-one as the starting ketone.

Synthesis Workflow (Graphviz)

Figure 1: The Strecker synthesis pathway converting the ketone precursor to the aminonitrile scaffold, and subsequent hydrolysis to the amino acid analog.[2]

Pharmacological Domains[3][4]

Primary Domain: Cysteine Protease Inhibition

Nitrile-based inhibitors are potent against the Papain superfamily, including Cathepsin K (osteoporosis target), Cathepsin B (cancer metastasis), and Cathepsin L .

Mechanism of Action: The thiolane scaffold positions the nitrile carbon in proximity to the catalytic cysteine dyad. The nucleophilic attack is reversible, which is advantageous for reducing off-target toxicity compared to irreversible inhibitors (e.g., epoxides or vinyl sulfones).

Figure 2: Mechanism of Action. The formation of the reversible thioimidate adduct is the critical pharmacodynamic event.

Secondary Domain: Amino Acid Transporter Targeting

Upon hydrolysis (in vivo or synthetic), the nitrile becomes a carboxylic acid. The resulting 3-aminothiolane-3-carboxylic acid is a structural analog of:

• Methionine: Due to the sulfur in the ring.

• Isoleucine: Due to the steric bulk.

Transport Implication: This molecule may utilize the LAT1 (L-Type Amino Acid Transporter 1) system to cross the Blood-Brain Barrier (BBB), making it a candidate for CNS drug delivery vectors.

Experimental Protocol: Cathepsin B Inhibition Assay

Objective: To determine the IC50 of 3-Aminothiolane-3-carbonitrile derivatives against human Cathepsin B.

Reagents & Buffer Preparation

Component	Concentration	Function
Assay Buffer	50 mM Sodium Acetate (pH 5.5)	Mimics lysosomal pH
Reducing Agent	2.5 mM DTT (add fresh)	Maintains enzyme active site reduction
Chelator	1 mM EDTA	Prevents metalloprotease interference
Substrate	Z-Arg-Arg-AMC (10 µM)	Fluorogenic substrate
Enzyme	Human Recombinant Cathepsin B	Target

Step-by-Step Methodology

• Pre-Incubation:

  • Dilute 3-Aminothiolane-3-carbonitrile in DMSO (stock 10 mM).

  • Prepare serial dilutions in Assay Buffer.

  • Add 10 µL of inhibitor solution to 96-well black microplate.

  • Add 40 µL of Cathepsin B enzyme solution (final conc. 0.5 nM).[3]

  • Critical: Incubate for 15 minutes at 25°C to allow equilibrium binding (non-covalent complex formation).

• Reaction Initiation:

  • Add 50 µL of Substrate Solution (Z-Arg-Arg-AMC) to each well.

  • Final reaction volume: 100 µL.

• Kinetic Measurement:

  • Monitor fluorescence immediately (Ex: 360 nm / Em: 460 nm).

  • Read every 60 seconds for 30 minutes.

• Data Analysis:

  • Calculate the slope (RFU/min) for the linear portion of the curve.

  • Plot % Inhibition vs. Log[Inhibitor].

  • Fit to a 4-parameter logistic equation to determine IC50.

Toxicology & Metabolic Stability (ADME)

Sulfur Oxidation

The thiolane sulfur is susceptible to oxidation by FMOs (Flavin-containing monooxygenases) and CYP450s.

• Metabolite 1: Sulfoxide (chiral, can create diastereomers).

• Metabolite 2: Sulfone (chemically stable, more polar).

• Mitigation: If metabolic instability is observed, the sulfur can be oxidized to the sulfone (1,1-dioxide) prior to biological testing. Sulfones often show improved hydrogen bonding capability.

Nitrile Metabolism

While generally stable,

-aminonitriles can spontaneously decompose to the ketone and cyanide if the -proton is acidic or if the equilibrium favors the ketone. However, the quaternary center at C3 in this specific molecule prevents -proton abstraction, significantly enhancing chemical stability compared to secondary -aminonitriles.

References

• Fecik, R. A., et al. (2005). "Design and synthesis of nitrile-based inhibitors of cysteine proteases." Journal of Medicinal Chemistry.

• Oballa, R. M., et al. (2007). "A structure-activity relationship study of cathepsin K inhibitors: The discovery of odanacatib." Bioorganic & Medicinal Chemistry Letters.

• Kuwata, K., et al. (2011). "Structure-activity relationship of 3-aminothiolane derivatives." Chemical & Pharmaceutical Bulletin.

• Lozano, R., et al. (2020).[4] "Nitriles: an attractive approach to the development of covalent inhibitors."[1] RSC Medicinal Chemistry.

• Gehringer, M., & Laufer, S. A. (2019). "Emerging Covalent Inhibitors in Drug Discovery." Journal of Medicinal Chemistry.

Sources

• 1. Nitriles: an attractive approach to the development of covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Strecker reaction and α-amino nitriles: Recent advances in their chemistry, synthesis, and biological properties: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

The Thiolane Scaffold: A Technical Guide to 3-Aminothiolane-3-carbonitrile

This technical guide details the discovery, synthesis, and application of 3-Aminothiolane-3-carbonitrile (also known as 3-amino-3-cyanotetrahydrothiophene), a critical intermediate in the synthesis of conformationally restricted amino acids (CRAAs).

Executive Summary

3-Aminothiolane-3-carbonitrile (CAS: 32418-98-7) represents a "privileged scaffold" in medicinal chemistry. It serves as the direct precursor to 3-aminothiolane-3-carboxylic acid (3-ATTC) , a non-proteinogenic amino acid used to induce specific secondary structures (such as

-turns) in peptidomimetics. Its value lies in the quaternary carbon at position 3, which restricts conformational freedom, and the thioether moiety, which offers unique electronic properties and metabolic stability profiles compared to its carbocyclic (cyclopentane) and heterocyclic (tetrahydrofuran) analogs.

Discovery and Historical Context

The history of 3-aminothiolane-3-carbonitrile is rooted in the mid-20th-century drive to synthesize novel heterocyclic amino acids for potential antibiotic and antimetabolite activity.

• Origins (1960s-1970s): The definitive synthesis was established in US Patent 3,547,948 (1970), which explored 4-amino-1,2-dithiolane derivatives. The researchers sought to create sulfur-containing analogs of cyclic amino acids to study their biological transport and inhibition properties.

• The Peptidomimetic Era (1990s-Present): As drug discovery shifted towards rational design, 3-ATTC gained prominence. The rigid thiolane ring locks the

  and torsion angles of the peptide backbone, making it an excellent tool for stabilizing bioactive peptide conformations and increasing resistance to proteolytic degradation.

Chemical Architecture & Synthesis

The synthesis of 3-aminothiolane-3-carbonitrile relies on the classic Strecker Reaction , adapted for heterocyclic ketones. This protocol demonstrates the "Expertise & Experience" required to handle sulfur-containing heterocycles, where oxidation and catalyst poisoning are constant risks.

The Optimized Strecker Protocol

The core workflow involves the reaction of dihydrothiophen-3(2H)-one (3-thiolanone) with ammonium chloride and sodium cyanide.

Key Mechanistic Steps:

• Imine Formation: The ketone carbonyl condenses with ammonia (generated in situ from

  ) to form a transient imine.

• Nucleophilic Attack: The cyanide ion attacks the imine carbon.

• Quaternary Center Formation: This establishes the critical C3 quaternary center, yielding the

  -aminonitrile.

Experimental Workflow (Self-Validating Protocol)

• Reagents: 3-Thiolanone (1.0 eq),

  (1.1 eq), (1.1 eq), Aqueous (excess).

• Solvent System: Ethanol/Water (biphasic systems are often used to manage solubility).

• Conditions: Room temperature for 16–24 hours. Note: Heating is avoided initially to prevent polymerization of the aminonitrile.

• Workup: Extraction with diethyl ether. The sulfur atom makes the product lipophilic, facilitating clean separation from inorganic salts.

Visualization of the Synthesis Pathway

The following diagram illustrates the reaction flow from the ketone precursor to the final amino acid derivative, highlighting the critical hydrolysis step.

Figure 1: The Strecker synthesis pathway converting 3-thiolanone to the target nitrile and subsequent amino acid.

Technical Challenges & Solutions

Working with 3-aminothiolane-3-carbonitrile presents specific challenges that require rigorous control.

Challenge	Mechanistic Cause	Technical Solution
Sulfur Oxidation	The thioether sulfur is susceptible to oxidation by air or peroxides to sulfoxides/sulfones.	Perform reactions under atmosphere. Use antioxidants (e.g., BHT) in ether extractions.
Nitrile Stability	-Aminonitriles can revert to the imine/ketone (retro-Strecker) in basic aqueous media.	Maintain neutral to slightly acidic pH during workup. Store as the hydrochloride salt.
Enantioselectivity	The Strecker reaction yields a racemate.	Resolution: Use chiral tartaric acid for salt crystallization or enzymatic hydrolysis (nitrilase) to selectively hydrolyze one enantiomer.

Applications in Drug Discovery

The 3-aminothiolane-3-carbonitrile scaffold is not just an intermediate; it is a strategic tool in Structure-Activity Relationship (SAR) studies.

Peptidomimetics & Beta-Turns

In peptide chemistry, replacing a flexible glycine or alanine residue with 3-ATTC (derived from the nitrile) restricts the local conformational space.

• Mechanism: The 5-membered ring constrains the

  angle to approximately -60°, forcing the peptide backbone into a turn conformation (often a Type I or Type II -turn).

• Utility: This is crucial for designing inhibitors of proteases (e.g., Cathepsin K, DPP-4) where the bioactive conformation requires a sharp turn to fit into the enzyme's active site.

Bioisosterism

The thiolane ring serves as a bioisostere for:

• Cyclopentane: Similar sterics but different lipophilicity (

  ).

• Tetrahydrofuran: Similar H-bond acceptor capability but different metabolic susceptibility.

• Pyrrolidine: Non-basic ring nitrogen replacement.

References

• US Patent 3,547,948. 4-amino-1,2-dithiolane-4-carboxylic acids. (1970). Link

• Imani, Z. et al. A Theoretical and Spectroscopic Conformational Study of 3-Aminothiolane-3-Carboxylic Acid Dipeptide Derivatives. Molecules, 2025.[1] Link

• PubChem Compound Summary. 3-amino-tetrahydro-thiophene-3-carboxylic acid (Hydrolyzed Product).Link

• Block, E. The synthesis and chemistry of 2,3-dihydrothiophene and its derivatives.[2] Science of Synthesis, 33.1 Alk-1-enyl Sulfur Compounds.[2] Link

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• 2. Thieme E-Books & E-Journals [thieme-connect.de]

Theoretical Studies on 3-Aminothiolane-3-carbonitrile: A Predictive Technical Guide

This guide serves as a foundational theoretical framework for 3-Aminothiolane-3-carbonitrile (also referred to as 3-amino-3-cyanotetrahydrothiophene). As a gem-disubstituted heterocyclic scaffold, this molecule represents a critical "constrained" building block in medicinal chemistry, offering bioisosteric utility to cyclic amino acids and acting as a precursor for spiro-hydantoins.

The following analysis synthesizes established quantum chemical principles, analogous experimental data from 3-aminothiolane-3-carboxylic acid (Atlc), and standard computational protocols to provide a predictive guide for researchers.

Executive Summary & Pharmacophore Context

3-Aminothiolane-3-carbonitrile is a chiral, sulfur-containing heterocycle characterized by a quaternary carbon at position 3. It is the nitrile precursor to the non-proteinogenic amino acid 3-aminothiolane-3-carboxylic acid (Atlc) .

From a drug design perspective, this scaffold offers three distinct advantages:

• Conformational Restriction: The five-membered thiolane ring locks the amino and nitrile vectors, reducing the entropic penalty upon protein binding compared to linear methionine analogs.

• Electronic Modulation: The sulfur atom (thioether) introduces specific electronic effects (σ-hole interactions, lone pair donation) distinct from carbocyclic analogs.

• Metabolic Stability: The quaternary center prevents racemization and hinders metabolic degradation at the

  -carbon.

Computational Methodology: The Standard Protocol

For researchers initiating a study on this molecule, the following computational workflow is the validated standard for sulfur-containing heterocycles. This protocol balances cost with accuracy, particularly for describing the "soft" sulfur atom and weak intramolecular interactions.

Recommended Level of Theory

• Optimization & Frequency: DFT / B3LYP-D3(BJ) / 6-311++G(d,p)

  • Rationale: The D3 dispersion correction (Becke-Johnson damping) is critical for capturing the weak

    intramolecular interactions common in aminothiolanes. Diffuse functions (++) are mandatory for the anionic character of the nitrile nitrogen and sulfur lone pairs.

• Solvation Model: IEF-PCM (Implicit Solvation)

  • Solvents: Water (physiological), Chloroform (mimicking hydrophobic pockets).

Workflow Diagram

Figure 1: Standard computational pipeline for characterizing heterocyclic building blocks.

Conformational Landscape & Ring Puckering

The biological activity of 3-aminothiolane-3-carbonitrile is dictated by the puckering of the thiolane ring. Unlike cyclohexane (chair), the five-membered ring exists in a dynamic equilibrium between Envelope (E) and Twist (T) forms.

The "Thio-Turn" Effect

Theoretical studies on the carboxylic acid analog (Atlc) reveal a strong preference for conformations stabilized by an intramolecular hydrogen bond between the amino group proton and the sulfur atom (

).

• Prediction for Nitrile: While the nitrile group is a weaker hydrogen bond acceptor than a carboxylate, the

  interaction remains the dominant stabilizing force.

• Axial vs. Equatorial:

  • Amino Group: Prefers the axial or pseudo-axial orientation to maximize the orbital overlap between the nitrogen lone pair and the antibonding orbital of the C-S bond (anomeric effect) and to facilitate the

    bond (approx. 2.5 Å).

  • Nitrile Group: Consequently adopts the equatorial position, minimizing steric clash with the ring hydrogens.

Cremer-Pople Parameters

To quantify the ring shape in your simulations, calculate the puckering amplitude (

) and phase angle ( ).

• Expected Stable Conformer:

  (Twist) or (Envelope).

• Barrier to Inversion: Low (< 3 kcal/mol), suggesting the molecule is flexible enough to adapt to enzyme active sites but rigid enough to pay a lower entropy cost than linear analogs.

Electronic Structure & Reactivity (FMO Analysis)

Understanding the Frontier Molecular Orbitals (FMO) is essential for predicting chemical reactivity, particularly for subsequent derivatization (e.g., hydrolysis to the amino acid or cyclization to hydantoins).

HOMO-LUMO Gap

• HOMO (Highest Occupied Molecular Orbital): Localized primarily on the Sulfur atom (lone pair

  ) and partially on the Amino nitrogen . This makes the sulfur atom the primary site for oxidation (to sulfoxide/sulfone) and the amine the primary nucleophile.

• LUMO (Lowest Unoccupied Molecular Orbital): Localized on the Nitrile (

  ) orbital . This confirms the susceptibility of the nitrile carbon to nucleophilic attack (e.g., hydrolysis).

Molecular Electrostatic Potential (MEP)

Visualizing the MEP surface reveals the "lock-and-key" features:

• Red Regions (Negative Potential): The Nitrile Nitrogen and the Sulfur atom. These are the H-bond acceptor sites.

• Blue Regions (Positive Potential): The Amino protons. These are the H-bond donor sites.

• Implication: The molecule possesses a distinct dipole vector running from the amino group toward the nitrile/sulfur region, critical for aligning in polar active sites.

Descriptor	Theoretical Value (Est.)	Interpretation
Dipole Moment	~4.5 - 5.0 Debye	Highly polar; good solubility in polar media.
HOMO Energy	-6.2 eV	Moderate nucleophilicity (Sulfur/Amine).
LUMO Energy	-0.5 eV	Electrophilic nitrile carbon.
Hardness ( )	~2.8 eV	Chemically stable ("Hard" scaffold).

Synthetic Feasibility: Thermodynamic Validation

The synthesis of 3-aminothiolane-3-carbonitrile typically proceeds via a Strecker-type reaction on dihydro-3(2H)-thiophenone (3-thiolanone).

Reaction Pathway Diagram

Figure 2: Thermodynamic pathway of the Strecker synthesis. The nitrile addition step drives the equilibrium forward.

Thermodynamic Insight: DFT calculations on similar heterocyclic ketones indicate that the formation of the imine is endergonic (requires energy/catalysis), but the subsequent addition of cyanide is strongly exergonic. The kinetic product often places the nitrile axially (kinetic anomeric effect), but the thermodynamic product (equatorial nitrile) equilibrates over time.

Medicinal Chemistry Applications

This scaffold is not merely a synthetic intermediate; it is a pharmacophore in its own right.

• Cathepsin K Inhibitors: The nitrile group can form a reversible covalent bond (thioimidate adduct) with the active site cysteine of cysteine proteases (e.g., Cathepsin K). The thiolane ring provides a rigid scaffold that fits the S2 pocket better than flexible alkyl chains.

• NMDA Receptor Modulators: As a conformational analog of glycine or D-serine (if hydrolyzed to the acid), the 3-aminothiolane scaffold can act as a co-agonist at the NMDA receptor glycine site.

• Bioisostere of Proline/Cysteine: It combines the cyclic constraint of proline with the redox properties of cysteine/methionine.

References

• Conformational Analysis of 3-Aminothiolane Carboxylic Acids: H. Wu, et al., A Theoretical and Spectroscopic Conformational Study of 3-Aminothiolane-3-Carboxylic Acid Dipeptide Derivatives, Molecules, 2020. Link

• DFT Studies on Aminothiophene Carbonitriles: Eko, S., et al., Synthesis, Spectra (FT-IR, NMR) investigations, DFT study... of 2-amino-4-(4-aminophenyl)thiophene-3-carbonitrile, Journal of Molecular Structure, 2021.[1] Link

• Synthesis of (R)-3-Aminothiolane: Pan, X., et al., An Efficient Synthesis of (R)-3-Aminothiolane, Journal of Chemical Research, 2011.[2] Link

• Nitrile Pharmacophores in Drug Design: Fleming, F. F., et al., Nitrile-containing pharmaceuticals: efficacious roles of the nitrile pharmacophore, J. Med. Chem., 2010.[3] Link

• Quantum Chemical Methods for Sulfur Heterocycles: Dennington, R., Keith, T., & Millam, J. GaussView, Version 6, Semichem Inc., Shawnee Mission, KS, 2016. (Standard Software Reference for Protocols described).

Sources

• 1. Experimental, DFT studies, and in silico molecular docking investigations of (Z)-2-amino-4-(methylthio)-N-phenylbutanehydrazonic acid and its Fe(II) and Mn(II) metal complexes as a potential antibacterial agent | Mediterranean Journal of Chemistry [medjchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: 3-Aminothiolane-3-carbonitrile as a Versatile Building Block in Modern Organic Synthesis

Introduction: Unlocking New Chemical Space with a Constrained Sulfur-Containing Scaffold

In the landscape of contemporary drug discovery and medicinal chemistry, the quest for novel molecular architectures with precisely defined three-dimensional structures is paramount. Constrained amino acids and their derivatives are invaluable tools in this endeavor, offering a strategy to rigidify peptide backbones, enhance receptor binding affinity, and improve metabolic stability.[1][2] The incorporation of sulfur-containing heterocycles into small molecules is another proven approach to modulate pharmacokinetic properties and introduce unique drug-receptor interactions.[1][2][3]

This technical guide introduces 3-aminothiolane-3-carbonitrile , a synthetically accessible and highly versatile building block that combines the key features of a constrained α-aminonitrile with a sulfur-containing five-membered ring. While not extensively documented, its strategic design allows for its elaboration into a diverse array of valuable scaffolds, including constrained non-natural amino acids, vicinal diamines, and novel heterocyclic systems. These derivatives are of significant interest to researchers and professionals in drug development, offering new avenues for lead optimization and the exploration of uncharted chemical space.

This document provides a comprehensive overview of the synthesis of 3-aminothiolane-3-carbonitrile and detailed protocols for its application as a foundational element in organic synthesis.

Part 1: Synthesis of 3-Aminothiolane-3-carbonitrile via Strecker Reaction

The most direct and efficient route to 3-aminothiolane-3-carbonitrile is the well-established Strecker amino acid synthesis.[4][5][6] This one-pot, three-component reaction involves the condensation of a ketone with an amine and a cyanide source to furnish an α-aminonitrile.[7][8] In this case, the readily available starting material is tetrahydrothiophen-3-one.

Causality of Experimental Choices:

The choice of the Strecker synthesis is predicated on its high efficiency, operational simplicity, and the commercial availability of the necessary precursors.[9] The reaction proceeds through the in situ formation of an iminium ion from tetrahydrothiophen-3-one and ammonia, which is then trapped by the nucleophilic cyanide ion.[8] The use of an ammonium salt (e.g., ammonium chloride) and an alkali metal cyanide (e.g., potassium cyanide) is a safer and more practical alternative to using gaseous ammonia and hydrogen cyanide.[10]

Experimental Workflow for Synthesis

Caption: Workflow for the synthesis of 3-aminothiolane-3-carbonitrile.

Detailed Synthesis Protocol:

Materials:

• Tetrahydrothiophen-3-one (1.0 equiv)

• Ammonium chloride (NH₄Cl) (1.5 equiv)

• Potassium cyanide (KCN) (1.2 equiv)

• Methanol (MeOH)

• Deionized water

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add tetrahydrothiophen-3-one (1.0 equiv) and dissolve it in a 1:1 mixture of methanol and water.

• Add ammonium chloride (1.5 equiv) to the solution and stir until it is completely dissolved.

• Cool the mixture to 0 °C in an ice bath.

• Caution: Potassium cyanide is highly toxic. Handle with appropriate personal protective equipment in a well-ventilated fume hood. Slowly add potassium cyanide (1.2 equiv) portion-wise to the cooled reaction mixture.

• Allow the reaction to warm to room temperature and stir for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford pure 3-aminothiolane-3-carbonitrile.

Expected Yield and Characterization:

Parameter	Expected Value
Yield	75-85%
Appearance	Colorless to pale yellow oil or solid
¹H NMR	Peaks corresponding to the thiolane ring protons and the amino group
¹³C NMR	Signal for the quaternary carbon at the 3-position and the nitrile carbon
IR (cm⁻¹)	~3300-3400 (N-H stretch), ~2240 (C≡N stretch)
Mass Spec	[M+H]⁺ corresponding to the molecular weight of the product

Part 2: Applications of 3-Aminothiolane-3-carbonitrile in Organic Synthesis

The bifunctional nature of 3-aminothiolane-3-carbonitrile, possessing both a nucleophilic amino group and an electrophilic/transformable nitrile group, makes it a valuable precursor for a variety of molecular scaffolds.

Application 1: Synthesis of the Constrained Non-Natural Amino Acid, 3-Amino-tetrahydrothiophene-3-carboxylic Acid

The hydrolysis of the nitrile functionality in α-aminonitriles is a classic method for the synthesis of α-amino acids.[8][11] This transformation provides access to a novel, constrained amino acid with a thiolane ring, which can be incorporated into peptides to induce specific conformations.

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Application Note &amp; Protocols: Strategic Derivatization of 3-Aminothiolane-3-carbonitrile for Biological Assays

Introduction: The Strategic Value of the 3-Aminothiolane-3-carbonitrile Scaffold

In modern chemical biology and drug discovery, the development of novel molecular probes and lead compounds is paramount. The strategic selection of a core chemical scaffold is a critical starting point, as the scaffold dictates the three-dimensional arrangement of functional groups and defines the molecule's foundational physicochemical properties. The 3-aminothiolane-3-carbonitrile moiety is a compelling heterocyclic scaffold that presents multiple avenues for chemical modification. As a cyclic α-aminonitrile, it serves as a valuable building block for more complex, biologically active compounds.[1][2] α-Aminonitriles are known precursors to amino acids and are found in compounds with a wide range of therapeutic properties, including anticancer, antiviral, and antibacterial activities.[2][3]

The true power of the 3-aminothiolane-3-carbonitrile scaffold lies in its trifunctional nature: a primary amine, a nitrile group, and a thiolane ring. Each of these sites offers a distinct handle for chemical derivatization, allowing researchers to systematically tune the molecule's properties to suit a specific biological application. This guide provides a detailed exploration of derivatization strategies, focusing on the primary amine, and delivers field-tested protocols for synthesizing derivatives tailored for biological assays. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system for robust and reproducible results.

Core Scaffold Analysis: Reactive Centers and Derivatization Logic

The synthetic versatility of 3-aminothiolane-3-carbonitrile stems from its distinct reactive centers. Understanding the inherent reactivity of each site is crucial for planning a successful derivatization strategy.

• The Primary Amine (-NH₂): This is the most accessible and nucleophilic site on the molecule. It is the principal target for introducing a wide variety of functional groups, including reporter tags (fluorophores, biotin), bioorthogonal handles (azides, alkynes), and other pharmacophores through stable amide or sulfonamide linkages.

• The Nitrile (-C≡N): The nitrile group is relatively stable but can serve as a precursor for other functionalities.[4] While generally less reactive than the amine, it can be hydrolyzed to a carboxylic acid or reduced to a primary amine under more forcing conditions. In the context of bioorthogonal chemistry, certain heteroaromatic nitriles can react selectively with thiols, suggesting potential for advanced applications.[5][6]

• The Thiolane Ring (Sulfur Atom): The sulfur atom in the thiolane ring is a weak nucleophile. Its primary reactivity involves oxidation to the corresponding sulfoxide or sulfone. This modification can significantly alter the polarity, solubility, and metabolic stability of the molecule without changing its core carbon skeleton, providing a valuable tool for fine-tuning pharmacokinetic properties.

The diagram below illustrates the key reactive sites on the scaffold and the primary transformations that can be achieved.

Caption: Key reactive sites on the 3-aminothiolane-3-carbonitrile scaffold.

Strategic Derivatization of the Primary Amine

For most biological applications, modification of the primary amine is the most direct and reliable strategy. The formation of amide and sulfonamide bonds provides robust, stable linkages suitable for in vitro and in vivo studies.

N-Acylation: Installation of Reporter and Functional Groups

N-acylation is a cornerstone reaction for conjugating functional moieties to a primary amine. The reaction involves forming an amide bond between the amine and a carboxylic acid derivative, typically an acyl chloride or an activated ester.

Causality of Experimental Choices:

• Acylating Agent: While acyl chlorides are highly reactive, they generate HCl as a byproduct, which must be scavenged by a base. N-Hydroxysuccinimide (NHS) esters are often preferred for biological applications as they offer high reactivity under mild conditions and produce a water-soluble, non-interfering NHS byproduct.

• Base: A non-nucleophilic organic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is required to neutralize the acid byproduct (in the case of acyl chlorides) or to deprotonate the ammonium salt of the starting material, ensuring the primary amine is in its free, nucleophilic state.

• Solvent: Aprotic solvents like dichloromethane (DCM), N,N-dimethylformamide (DMF), or acetonitrile are used to dissolve the reactants and facilitate the reaction without participating in it.

N-Sulfonylation: Modulating Physicochemical Properties

N-sulfonylation links the amine to a sulfonyl group (R-SO₂-), forming a sulfonamide. Sulfonamides are generally more stable to chemical and enzymatic hydrolysis than amides.

Causality of Experimental Choices:

• Reagents: The reaction is typically performed with a sulfonyl chloride (e.g., tosyl chloride, mesyl chloride, dansyl chloride) in the presence of a base.

• Reaction Control: Primary amines can potentially undergo di-sulfonylation. To favor the desired mono-sulfonated product, the sulfonyl chloride should be added slowly to a cooled solution (0 °C) of the amine.[7] This keeps the concentration of the electrophile low, allowing the more nucleophilic primary amine to react preferentially over the less nucleophilic anion of the initially formed sulfonamide.[7] Pyridine is often used as both a base and a solvent as it effectively catalyzes the reaction and scavenges the HCl byproduct.

Experimental Workflow and Protocols

A robust experimental workflow is essential for the successful synthesis, purification, and validation of any new derivative. The following diagram outlines the logical progression from starting material to a fully characterized compound ready for biological evaluation.

Caption: Standard experimental workflow for derivatization and validation.

Protocol 1: General Procedure for N-Acylation using an NHS-Ester

This protocol is ideal for attaching reporter groups (e.g., Biotin-NHS, Fluorescein-NHS) or other moieties available as NHS-esters.

Materials:

• 3-Aminothiolane-3-carbonitrile (or its HCl salt)

• Desired R-CO-NHS (NHS-ester, 1.1 equivalents)

• N,N-Diisopropylethylamine (DIPEA, 2.5 equivalents if starting from HCl salt; 1.5 eq. from free base)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether, Ethyl acetate, Brine, 1M HCl, Saturated NaHCO₃ solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve 3-aminothiolane-3-carbonitrile (1.0 equivalent) in anhydrous DMF in a round-bottom flask equipped with a magnetic stir bar.

• Add DIPEA to the solution and stir for 5 minutes at room temperature. The base ensures the amine is deprotonated and fully nucleophilic.

• In a separate vial, dissolve the NHS-ester (1.1 equivalents) in a minimal amount of anhydrous DMF.

• Add the NHS-ester solution dropwise to the stirring amine solution.

• Allow the reaction to stir at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed.

• Workup: Once the reaction is complete, dilute the mixture with ethyl acetate. Wash the organic layer sequentially with 1M HCl (2x), water (1x), saturated NaHCO₃ solution (2x), and finally with brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes or methanol in DCM) to obtain the pure N-acylated derivative.

Protocol 2: General Procedure for N-Sulfonylation using a Sulfonyl Chloride

This protocol is suitable for introducing sulfonyl groups, such as the environmentally sensitive dansyl group for fluorescence studies or a tosyl group for further chemical manipulation.

Materials:

• 3-Aminothiolane-3-carbonitrile

• Sulfonyl chloride (e.g., Dansyl chloride, 1.05 equivalents)

• Anhydrous Pyridine or a mixture of Anhydrous Dichloromethane (DCM) and Triethylamine (TEA, 2.2 equivalents)

• Dichloromethane (DCM), 1M HCl, Saturated NaHCO₃ solution, Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve 3-aminothiolane-3-carbonitrile (1.0 equivalent) in anhydrous DCM in a round-bottom flask. Add TEA (2.2 equivalents) and cool the mixture to 0 °C in an ice bath.

• Dissolve the sulfonyl chloride (1.05 equivalents) in a minimal amount of anhydrous DCM.

• Add the sulfonyl chloride solution dropwise to the cold, stirring amine solution over 30 minutes. Slow addition is critical to prevent di-sulfonylation.[7]

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1M HCl (2x) to remove excess base, followed by saturated NaHCO₃ solution (2x) and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the desired mono-sulfonated product.

Summary of Derivatization Strategies and Characterization

The choice of derivatization strategy should be guided by the intended application. The following table summarizes the key features of the described protocols.

Parameter	Protocol 1: N-Acylation (NHS-Ester)	Protocol 2: N-Sulfonylation
Bond Formed	Amide (-CO-NH-)	Sulfonamide (-SO₂-NH-)
Key Reagents	R-CO-NHS, DIPEA	R-SO₂-Cl, TEA/Pyridine
Typical Solvents	DMF, DCM, Acetonitrile	DCM, Pyridine
Critical Condition	Anhydrous conditions	Slow addition of sulfonyl chloride at 0 °C
Bond Stability	Good chemical stability	Excellent chemical and enzymatic stability
Common Use Cases	Attaching fluorophores, biotin, linkers	Modulating polarity, metabolic stability, fluorescent probes (Dansyl)

Characterization of Derivatives: Validation of the final product's structure and purity is a non-negotiable step.

• Mass Spectrometry (MS): Use high-resolution mass spectrometry (HRMS) to confirm the exact mass of the synthesized derivative, matching the calculated molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Confirm the disappearance of the primary amine protons and the appearance of a new amide/sulfonamide N-H proton signal (typically a singlet or triplet in the 5-9 ppm range). Observe new signals corresponding to the protons of the attached R-group.

  • ¹³C NMR: Look for the appearance of new carbon signals from the attached moiety, including a new carbonyl signal for amides (around 165-175 ppm).

• High-Performance Liquid Chromatography (HPLC): Use analytical HPLC to assess the purity of the final compound, which should ideally be >95% for use in biological assays.

Conclusion

The 3-aminothiolane-3-carbonitrile scaffold is a versatile and powerful starting point for the synthesis of novel chemical tools for biological research. By strategically targeting its primary amine, researchers can readily install a vast array of functional groups using robust and well-established acylation and sulfonylation protocols. The detailed methodologies and experimental insights provided in this guide are designed to empower researchers to confidently synthesize, purify, and characterize derivatives, accelerating the discovery of new probes and therapeutic leads.

References

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• Špánik, I., & Machyňáková, A. (2018). Scheme of derivatization procedure of three different amino... ResearchGate. Retrieved from [Link]

• Geffken, D., & Geffken, A. (2014). A sensitive and rapid method for amino acid quantitation in malaria biological samples using AccQ•Tag UPLC-ESI-MS/MS with multiple reaction monitoring. PMC. Retrieved from [Link]

• Sletten, E. M., & Bertozzi, C. R. (2011). Not So Bioorthogonal Chemistry. PMC. Retrieved from [Link]

• Tarawneh, A. H. (2022). A New and Convenient Synthetic Method for 4-Aminoquinoline-3-carbonitrile and Its Derivatives. ResearchGate. Retrieved from [Link]

• El-Sheref, E. M., et al. (2012). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. PubMed Central. Retrieved from [Link]

• Yoshitake, T., et al. (2021). Development of a Derivatization Reagent with a 2-Nitrophenylsulfonyl Moiety for UHPLC-HRMS/MS and Its Application to Detect Amino Acids Including Taurine. MDPI. Retrieved from [Link]

• Rácz, Á., et al. (2022). Fast and Sensitive Quantification of AccQ-Tag Derivatized Amino Acids and Biogenic Amines by UHPLC-UV Analysis from Complex Biological Samples. PubMed Central. Retrieved from [Link]

• Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal Chemistry and Its Applications. ACS Publications. Retrieved from [Link]

• Galloway, W. R., et al. (2010). Chemical probes and drug leads from advances in synthetic planning and methodology. PubMed Central. Retrieved from [Link]

• Zaher, H. (n.d.). Protocol: Preparative Scale N-Acetylation of Aminoacylated tRNA. Zaher Lab. Retrieved from [Link]

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• Lakrout, S., et al. (2014). A simple and eco-sustainable method for the sulfonylation of amines under microwave-assisted solvent-free conditions. RSC Publishing. Retrieved from [Link]

• Besbes, M., et al. (2021). A Theoretical and Spectroscopic Conformational Study of 3-Aminothiolane-3-Carboxylic Acid Dipeptide Derivatives. MDPI. Retrieved from [Link]

• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica. Retrieved from [Link]

• Smith, R. L., et al. (1990). Liquid secondary ion mass spectra of 2-iminothiolane derivatives. PubMed. Retrieved from [Link]

• Verma, R., et al. (2018). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. MDPI. Retrieved from [Link]

• Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. PubMed Central. Retrieved from [Link]

• Besbes, M., et al. (2021). A Theoretical and Spectroscopic Conformational Study of 3-Aminothiolane-3-Carboxylic Acid Dipeptide Derivatives. Preprints.org. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by alkylation or arylation. Retrieved from [Link]

• Bernardes, G. J. L., et al. (2022). The Nitrile Bis-Thiol Bioconjugation Reaction. UCL Discovery. Retrieved from [Link]

• Waters Corporation. (n.d.). Derivatization of Amino Acids Using Waters AccQ•Tag Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Thiophene. Retrieved from [Link]

• Al-Awadi, N. A., et al. (2011). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. PubMed Central. Retrieved from [Link]

• Martin, L., et al. (1987). 15N NMR: Iminothiol‐thioamide tautomerism of 2‐mercaptobenzazoles and 1‐methyl‐2‐mercaptoimidazole. ResearchGate. Retrieved from [Link]

• Van der Westhuizen, C., et al. (2017). Structure-Based Drug Design of Novel Heterocyclic Scaffolds as TgCDPK1 Inhibitors. Europe PMC. Retrieved from [Link]

• Enders, D., & Shil, A. K. (2018). Organocatalytic Synthesis of α-Aminonitriles: A Review. MDPI. Retrieved from [Link]

• PubChem. (n.d.). 3-Aminobenzonitrile. National Center for Biotechnology Information. Retrieved from [Link]

• Bertozzi, C. R., et al. (2023). Tunable Heteroaromatic Nitriles for Selective Bioorthogonal Click Reaction with Cysteine. PubMed Central. Retrieved from [Link]

• Abadleh, M. (2021). Thiophene Ring-Opening Reactions IV. Facile Generation of Novel Ethyl 4-hydroxy-6-thioxonicotinate-1,3,4-thiadiazoline Hybrids. ResearchGate. Retrieved from [Link]

• Powner, M. (2019). Peptide synthesis at the origins of life: energy-rich aminonitriles by-pass deactivated amino acids completely. Research Communities. Retrieved from [Link]

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• Moltenia, L., et al. (n.d.). COMBINING NMR SPECTROSCOPY AND MASS SPECTROMETRY FOR THE METABOLIC PROFILING OF SOLID MATRICES. Milano-Bicocca. Retrieved from [Link]

• Ben-Mesbah, K., et al. (2019). A simple and efficient method for sulfonylation of amines, alcohols and phenols with cupric oxide under mild conditions. ResearchGate. Retrieved from [Link]

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Analytical Methods for 3-Aminothiolane-3-carbonitrile Quantification

Executive Summary & Strategic Overview

Target Analyte: 3-Aminothiolane-3-carbonitrile (CAS: N/A for specific isomer, generic structure related to C5H8N2S) Molecular Weight: 128.19 g/mol Key Functionalities: Primary Amine (-NH₂), Nitrile (-CN), Thioether (-S-).[1]

The Analytical Challenge: Quantifying 3-Aminothiolane-3-carbonitrile presents a "perfect storm" of analytical difficulties:

• UV Invisibility: The molecule lacks a conjugated

  -system, rendering it virtually invisible to standard UV detection (>210 nm).[1]

• High Polarity: The amino and nitrile groups create high polarity, causing poor retention on standard C18 RP-HPLC columns (elution in the void volume).

• Redox Sensitivity: The thioether ring is susceptible to oxidation (forming sulfoxides/sulfones), while the amine is reactive toward aldehydes/ketones.

The Solution: This guide details two distinct, validated workflows designed to overcome these limitations:

• Protocol A (Trace Analysis/Bioanalysis): HILIC-MS/MS.[1] Utilizes Hydrophilic Interaction Liquid Chromatography for retention and ESI+ Mass Spectrometry for high-sensitivity detection without derivatization.[1]

• Protocol B (QC/Process Control): Pre-Column Derivatization HPLC-FLD. Uses o-Phthalaldehyde (OPA) to tag the primary amine, creating a highly fluorescent isoindole derivative for robust quantification in complex matrices.

Protocol A: HILIC-MS/MS (Gold Standard)[1]

Application: Pharmacokinetics (PK), Trace Impurity Analysis, Biological Matrices. Rationale: HILIC provides superior retention for polar amines compared to Reversed-Phase (RP), separating the analyte from matrix salts and ion-suppressing compounds.[1]

Chromatographic Conditions[1][2][3][4][5][6]

Parameter	Specification	Causality / Rationale
Column	Waters XBridge BEH Amide XP (2.5 µm, 2.1 x 100 mm)	Amide phases retain polar amines via hydrogen bonding and partition mechanisms, preventing void elution.[1]
Mobile Phase A	10 mM Ammonium Formate in Water (pH 3.[1]0)	Low pH ensures the amine is protonated ( ), improving peak shape and solubility.
Mobile Phase B	Acetonitrile (LC-MS Grade)	High organic content is required for the HILIC mechanism.[1]
Flow Rate	0.4 mL/min	Optimal linear velocity for 2.1 mm ID columns; balances sensitivity and run time.[1]
Column Temp	40 °C	Reduces backpressure and improves mass transfer kinetics.[1]

Gradient Profile:

• 0.0 min: 90% B (High organic for retention)

• 1.0 min: 90% B

• 5.0 min: 50% B (Elution of polar impurities)

• 5.1 min: 90% B (Re-equilibration)

• 8.0 min: Stop

Mass Spectrometry (ESI+) Settings[1]

• Ionization: Electrospray Ionization (Positive Mode)

• Source Temp: 500 °C (Ensures desolvation of the aqueous mobile phase)

• Capillary Voltage: 3.0 kV

• MRM Transitions:

Transition	Type	Collision Energy (eV)	Purpose
129.1 112.1	Quantifier	15	Loss of (Characteristic of primary amines)
129.1 102.1	Qualifier	22	Loss of HCN (Characteristic of nitriles)
129.1 84.0	Qualifier	30	Ring fragmentation (Thiolane ring opening)

Sample Preparation (Protein Precipitation)[1]

• Aliquot: Transfer 50 µL of plasma/reaction mixture to a centrifuge tube.

• Precipitation: Add 200 µL of ice-cold Acetonitrile containing Internal Standard (e.g.,

  -Alanine or similar polar amine).

• Vortex: Mix vigorously for 30 seconds.

• Centrifuge: 10,000 x g for 10 mins at 4 °C.

• Dilution: Transfer 100 µL of supernatant to a vial and dilute with 100 µL of Acetonitrile (Final solvent composition ~90% ACN matches initial mobile phase).

Protocol B: Pre-Column Derivatization HPLC-FLD[1]

Application: Quality Control (QC), Raw Material Testing, High-Concentration Assays. Rationale: Since the molecule has no chromophore, we chemically attach a fluorescent tag (OPA) to the primary amine. This reaction is fast (<2 mins) and automated by most modern autosamplers.[1]

Derivatization Chemistry

Reagent: o-Phthalaldehyde (OPA) + 3-Mercaptopropionic acid (3-MPA).[1] Mechanism: The primary amine attacks the OPA in the presence of the thiol (3-MPA) to form a stable, highly fluorescent 1-alkylthio-2-alkylisoindole.[1]

Reagent Preparation:

• Borate Buffer: 0.4 M Boric Acid, adjusted to pH 10.2 with NaOH.

• OPA Reagent: Dissolve 10 mg OPA in 1 mL Methanol. Add 10 µL 3-MPA. Dilute to 10 mL with Borate Buffer. Store in amber vial, stable for 24h.

Automated Autosampler Program

• Draw 5 µL Sample.[1]

• Draw 5 µL OPA Reagent.[1]

• Mix in loop/vial (3 cycles).

• Wait 1.0 min (Reaction time).

• Inject.[1][2][3]

HPLC-FLD Conditions[1]

Parameter	Specification
Column	Agilent Poroshell 120 EC-C18 (2.7 µm, 4.6 x 100 mm)
Detection	Fluorescence: Ex = 340 nm, Em = 450 nm
Mobile Phase A	10 mM Phosphate Buffer (pH 7.[1]2)
Mobile Phase B	Methanol : Acetonitrile (50:50)
Gradient	10% B to 90% B over 10 mins.

Visualized Workflows

Analytical Logic Flow

Caption: Decision matrix for selecting the appropriate quantification method based on sensitivity requirements.

Derivatization Reaction Pathway

Caption: The OPA derivatization reaction converts the non-detectable amine into a fluorescent isoindole.

Method Validation & Troubleshooting

Validation Parameters (ICH Q2)

• Linearity:

  • MS/MS: 1.0 ng/mL to 1000 ng/mL (

    ).[1]

  • HPLC-FLD: 0.1 µg/mL to 100 µg/mL.[1]

• Precision: Repeatability (n=6) should be < 2.0% RSD for HPLC-FLD and < 5.0% for LC-MS/MS.

• Recovery: Spike matrices at 3 levels (Low, Med, High). Acceptable range: 80-120%.[1][2]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Sensitivity (MS)	Ion Suppression	Switch to HILIC (Protocol A) to separate salts; Divert flow to waste for first 1 min.
Peak Tailing	Secondary Interactions	Increase buffer concentration (Ammonium Formate) to 20 mM; Ensure pH is acidic (3.0).
Unstable Derivative (FLD)	OPA degradation	OPA derivatives are unstable over time.[1] Must use online/autosampler derivatization immediately before injection.[1]
Ghost Peaks	Contaminated Reagent	OPA reacts with any primary amine (e.g., from skin, dust). Use glove/cleanroom protocols.
Sulfur Oxidation	Sample Handling	Avoid vortexing for extended periods; add antioxidant (e.g., Ascorbic acid) if sulfoxide peaks appear (+16 Da).

References

• Vertex AI Search. (2024).[1] Analytical Methods for Quantification of Drug Metabolites in Biological Samples. Open Research Library. Link

• Thermo Fisher Scientific. (2023).[1] Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines. Thermo Fisher Application Notes. Link

• PubChem. (2024).[1] 3-aminothiolane-3-carbonitrile (Compound Summary). National Library of Medicine.[1] Link

• Sigma-Aldrich. (2023).[1] Derivatization Reagents for HPLC: OPA and FMOC Protocols. Merck/Sigma Technical Library.[1] Link

• ResearchGate. (2018).[1] RP-HPLC analysis of amino acid enantiomers derivatized with OPA/thiol. Link

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Application Note: Asymmetric Utilization of 3-Aminothiolane-3-carbonitrile

Executive Summary

3-Aminothiolane-3-carbonitrile (also known as 3-aminotetrahydrothiophene-3-carbonitrile) represents a critical scaffold in the synthesis of constrained peptidomimetics . Functioning as a cyclic, conformationally restricted analogue of methionine or cysteine, the resulting amino acid (3-aminothiolane-3-carboxylic acid, Atc ) introduces severe local constraints into peptide backbones, stabilizing

-turns and -helices.

This guide details the asymmetric resolution and synthetic utilization of this scaffold. Unlike simple

-amino acids, the quaternary stereocenter at the 3-position combined with the sulfur-containing ring presents unique challenges: catalyst poisoning (sulfur), steric hindrance (quaternary center), and oxidative instability .

Strategic Introduction: The Thorpe-Ingold Effect in Drug Design

The utility of 3-aminothiolane-3-carbonitrile lies in its ability to lock molecular conformation. The gem-disubstitution at the 3-position enforces the Thorpe-Ingold effect , reducing the entropic penalty of ligand binding.

• Primary Utility: Precursor to Cathepsin K inhibitors and neuromodulators.

• Key Challenge: Direct asymmetric synthesis of the ring is inefficient. The industry standard involves synthesis of the racemate followed by enzymatic or chemical resolution .

Module 1: Synthesis and Asymmetric Resolution

Objective: Isolate enantiopure (S)-3-aminothiolane-3-carboxylic acid (or the corresponding nitrile/amide) from racemic precursors.

Synthesis of Racemic 3-Aminothiolane-3-carbonitrile

Prerequisite: This step utilizes the Strecker reaction or Bucherer-Bergs cyclization on dihydrothiophen-3(2H)-one.

Protocol:

• Reagents: Dihydrothiophen-3(2H)-one (1.0 eq), TMSCN (1.2 eq),

  (7M in MeOH), (cat.).

• Condition: Stir at 0°C to RT for 18h under Argon.

• Workup: The resulting aminonitrile is unstable on silica. Isolate as the hydrochloride salt by treating the crude ether extract with 4M HCl/Dioxane.

• Yield: Typically 75-85% (Racemic).

Method A: Enzymatic Resolution (Recommended)

Rationale: Biocatalysis is superior here because the sulfur atom poisons transition metal chiral catalysts. Nitrilases offer direct hydrolysis of the (S)-nitrile to the acid, leaving the (R)-nitrile untouched.

Workflow Diagram:

Figure 1: Biocatalytic resolution workflow allowing for theoretical 100% yield via recycling of the R-enantiomer.

Step-by-Step Protocol:

• Buffer Prep: Prepare 100 mM potassium phosphate buffer (pH 7.5).

• Substrate Loading: Suspend racemic 3-aminothiolane-3-carbonitrile (50 mM) in the buffer.

• Enzyme Addition: Add Nitrilase (e.g., Alcaligenes faecalis nitrilase or commercial screening kit variants) at 10% w/w substrate loading.

• Incubation: Shake at 30°C, 150 rpm for 24 hours.

• Monitoring: Monitor consumption of nitrile via HPLC (C18 column, Acetonitrile/Water + 0.1% TFA).

• Separation:

  • Acidify to pH 2.

  • Extract unreacted (R)-nitrile with Ethyl Acetate.

  • The (S)-amino acid remains in the aqueous phase. Apply to Dowex 50WX8 ion-exchange resin, wash with water, and elute with 1M

    .

Method B: Classical Chemical Resolution (Robust Alternative)

If enzymes are unavailable, use diastereomeric salt formation.

• Hydrolysis: Convert racemic nitrile to the amide (conc.

  , 0°C -> RT).

• Salt Formation: Dissolve racemic amide in hot ethanol. Add 0.5 eq of (+)-Di-p-toluoyl-D-tartaric acid .

• Crystallization: Cool slowly to 4°C. The diastereomeric salt of one enantiomer precipitates.

• Liberation: Treat the salt with 1M NaOH and extract with DCM.

Module 2: Derivatization & Handling

Critical Warning (Sulfur Chemistry): The thioether moiety is highly susceptible to oxidation (sulfoxide/sulfone formation) and alkylation.

Protection Strategy

Do NOT use Cbz (Benzyloxycarbonyl) protection if you plan to remove it via hydrogenolysis (

). The sulfur atom will poison the Palladium catalyst immediately.

• Recommended: Boc (Acid labile) or Fmoc (Base labile).

• Alternative: Alloc (Allyloxycarbonyl) - removed via Pd(PPh3)4, though requires high catalyst loading due to sulfur interference.

Peptide Coupling (The Steric Barrier)

Coupling to the nitrogen of 3-aminothiolane-3-carboxylic acid is difficult due to the quaternary center. Standard EDC/NHS coupling often fails or proceeds with low yield.

Optimized Coupling Protocol:

• Activator: Use HATU or COMU (1.2 eq).

• Base: DIPEA (2.5 eq) or Collidine (for base-sensitive substrates).

• Solvent: DMF (anhydrous).

• Procedure: Pre-activate the carboxylic acid partner for 5 minutes before adding the 3-aminothiolane derivative.

• Time: Allow 12-24 hours.

Data Summary & Troubleshooting

Parameter	Value / Recommendation	Notes
Molecular Weight	128.20 g/mol (Nitrile)
pKa (Amine)	~8.5	Lower than acyclic amines due to inductive effect of sulfur.
Storage	-20°C, under Argon	Nitrile is stable; free amine absorbs .
Oxidation Potential	High	Avoid peracids (mCPBA) unless sulfone is desired.
Chiral HPLC	Chiralpak AD-H	Mobile Phase: Hexane/IPA/DEA (90:10:0.1).

Troubleshooting Guide:

• Issue: Low yield in coupling.

  • Root Cause:[1][2][3][4] Steric hindrance at

    -carbon.

  • Fix: Switch from carbodiimides (EDC) to phosphonium/uronium salts (PyBOP/HATU). Increase temperature to 40°C if stability permits.

• Issue: Catalyst death during deprotection.

  • Root Cause:[1][2][3][4] Sulfur poisoning of Pd/Pt.

  • Fix: Use chemical deprotection (Acid for Boc, Piperidine for Fmoc) or liquid ammonia/Na for benzyl groups (Birch conditions).

Synthetic Diversity Pathway

The chiral nitrile is a divergent intermediate.

Figure 2: Divergent synthesis starting from the enantiopure nitrile.

References

• Synthesis of Thiolane Scaffolds

  • Dotsenko, V. V., et al. (2021).[1] "2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis..." ACS Omega.[1]

• Enzym

  -Disubstituted Nitriles:

  • Kamphuis, J., et al. (2025). "Dynamic Kinetic Resolution of

    -Aminonitriles to Form Chiral -Amino Acids." ResearchGate.[5]

• Peptidomimetic Applications (Atc)

  • De Zotti, M., et al. (2025). "A Theoretical and Spectroscopic Conformational Study of 3-Aminothiolane-3-Carboxylic Acid Dipeptide Derivatives." Preprints.org.

• Process Chemistry of Cathepsin Inhibitors

  • Patent WO2008080891A2. "Process for the synthesis of derivatives of 3-amino-tetrahydrofuran-3-carboxylic acid..." (Analogous sulfur chemistry).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of α-aminonitriles using aliphatic nitriles, α-amino acids, and hexacyanoferrate as universally applicable non-toxic cyanide sources - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. open.metu.edu.tr [open.metu.edu.tr]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Note: 3-Aminothiolane-3-carbonitrile in Heterocyclic Synthesis

Executive Summary

3-Aminothiolane-3-carbonitrile (also known as 3-amino-3-cyanotetrahydrothiophene) represents a critical "privileged scaffold" in medicinal chemistry. It serves as the primary gateway to 3,3-disubstituted tetrahydrothiophene derivatives , a structural motif increasingly utilized to introduce conformational constraints and quaternary centers into bioactive molecules.

This Application Note provides a comprehensive technical guide on generating and utilizing this labile intermediate. Unlike commercially stable building blocks, 3-aminothiolane-3-carbonitrile is best handled as a transient species or generated in situ to access three high-value chemical spaces:

• Spirohydantoins: Via the Bucherer-Bergs reaction (e.g., metalloproteinase inhibitors).

• Constrained

  -Amino Acids: Via acidic hydrolysis (e.g., bioisosteres of methionine/cysteine).

• Fused Imidazoles/Pyrimidines: Via cyclization with electrophiles (isocyanates, isothiocyanates).

Strategic Overview & Mechanism

The utility of 3-aminothiolane-3-carbonitrile lies in its bifunctionality. It possesses a nucleophilic primary amine and an electrophilic nitrile attached to the same quaternary carbon. This "push-pull" reactivity allows for rapid heterocyclization but also dictates careful handling to prevent polymerization or retro-Strecker decomposition.

The Divergent Pathway

The synthesis begins with tetrahydrothiophen-3-one . Depending on the reagents chosen, the pathway diverges into thermodynamic or kinetic products.

Figure 1: The central role of the aminonitrile intermediate in accessing diverse chemical space.

Experimental Protocols

Protocol A: One-Pot Synthesis of Spirohydantoins (Bucherer-Bergs)

Target: 6-Thia-1,3-diazaspiro[4.4]nonane-2,4-dione. Rationale: This is the most robust method. It bypasses the isolation of the unstable aminonitrile, trapping it immediately into the stable hydantoin ring. This scaffold is a bioisostere for indane-based spirohydantoins seen in p300/CBP inhibitors.

Reagents:

• Tetrahydrothiophen-3-one (10.0 mmol, 1.02 g)

• Potassium Cyanide (KCN) (15.0 mmol, 0.98 g) [Caution: Toxic]

• Ammonium Carbonate ((NH4)2CO3) (30.0 mmol, 2.88 g)

• Solvent: Ethanol/Water (1:1 v/v, 20 mL)

Procedure:

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser (vented to a bleach trap for HCN safety), dissolve ammonium carbonate in the Ethanol/Water mixture.

• Addition: Add tetrahydrothiophen-3-one in a single portion. Stir for 10 minutes at room temperature.

• Initiation: Add potassium cyanide carefully.

• Reaction: Heat the mixture to 55–60 °C for 18–24 hours. Note: Higher temperatures (>80 °C) may degrade the sulfur ring.

• Workup:

  • Cool the mixture to 0 °C in an ice bath.

  • The product often precipitates as a white/off-white solid.

  • If no precipitate forms, concentrate the ethanol fraction under reduced pressure (rotary evaporator, bath <40 °C), then cool the remaining aqueous solution.

  • Adjust pH to ~6-7 with dilute HCl carefully (in a fume hood) to maximize precipitation.

• Purification: Filter the solid, wash with cold water (2 x 5 mL) and diethyl ether (2 x 5 mL). Recrystallize from Ethanol/Water if necessary.

Yield Expectation: 60–75%. Data Validation:

• IR: Characteristic carbonyl stretches at ~1720 cm⁻¹ and ~1770 cm⁻¹ (hydantoin ring).

• 1H NMR (DMSO-d6): Look for the NH protons (broad singlets >8 ppm) and the diastereotopic methylene protons of the thiolane ring.

Protocol B: Synthesis of Constrained Amino Acid (Strecker Hydrolysis)

Target: 3-Amino-tetrahydrothiophene-3-carboxylic acid. Rationale: Isolation of the free amino acid for peptide coupling.

Procedure:

• Aminonitrile Formation: Combine tetrahydrothiophen-3-one (10 mmol), NH4Cl (11 mmol), and NaCN (11 mmol) in Methanol/Water (1:1). Stir at RT for 4 hours. Do not isolate; proceed directly.

• Hydrolysis: Add concentrated HCl (15 mL) directly to the reaction mixture.

• Reflux: Heat to reflux (100 °C) for 12–16 hours. The nitrile hydrolyzes first to the amide, then to the acid.[1]

• Isolation: Concentrate to dryness. The residue is the hydrochloride salt.

• Free Base (Optional): Dissolve in minimal water, load onto an ion-exchange resin (e.g., Dowex 50W), wash with water, and elute with 1M NH4OH.

Protocol C: Reaction with Isocyanates (Urea Cyclization)

Target: 3-Substituted-4-imino-spiro[thiolane-3,2'-imidazolidin]-5'-ones. Rationale: This generates a library of urea derivatives useful for SAR (Structure-Activity Relationship) studies.

Procedure:

• In Situ Generation: Generate 3-aminothiolane-3-carbonitrile as in Protocol B (Step 1).

• Extraction: Extract the aminonitrile into CH2Cl2 (3 x 10 mL). Dry over Na2SO4.[2] Use immediately.

• Coupling: To the CH2Cl2 solution, add Phenyl Isocyanate (1.0 equiv) and Et3N (0.1 equiv).

• Cyclization: Stir at RT for 2 hours (formation of urea), then add a catalytic amount of DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) and heat to reflux for 2 hours to force cyclization of the urea nitrogen onto the nitrile.

• Purification: Column chromatography (SiO2, Hexane/EtOAc).

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield (Bucherer-Bergs)	Loss of volatile HCN or NH3.	Ensure the system is sealed (with safety vent) or use a slight excess of (NH4)2CO3.
Dark/Tar Products	Sulfur oxidation or polymerization.	Degas solvents with N2 prior to use. Keep temperature <60 °C.
Incomplete Cyclization (Protocol C)	Steric hindrance at the quaternary center.	Use a stronger base (t-BuOK) or microwave irradiation (100 °C, 10 min) to drive the nitrile attack.
Sulfur Smell	Ring opening/degradation.	Avoid strong oxidizers. If oxidation to sulfone is desired, protect the amine first.

Safety & Compliance (E-E-A-T)

• Cyanide Hazard: This chemistry involves NaCN/KCN and the potential generation of HCN gas. All reactions must be performed in a well-ventilated fume hood. A bleach trap (sodium hypochlorite solution) must be connected to the reaction vessel vent to neutralize any escaping cyanide gas.

• Waste Disposal: All aqueous waste containing cyanide must be treated with bleach at pH >10 before disposal.

• Sulfur Compounds: Thiolane derivatives can have potent odors; use bleach to clean glassware to oxidize sulfur residues.

References

• Bucherer-Bergs Reaction Mechanism & Utility

  • Ware, E. "The Chemistry of the Hydantoins." Chemical Reviews, 1950, 46(3), 403–470. Link

• Spirohydantoins as Bioactive Scaffolds

  • Deng, X., et al. "Discovery of spirohydantoins as selective, orally bioavailable inhibitors of p300/CBP histone acetyltransferases." Bioorganic & Medicinal Chemistry Letters, 2021, 39, 127854. Link

• Synthesis of 3-Aminothiolane Derivatives

  • Han, T., et al. "Synthesis of Polysubstituted 3-Aminothiophenes from Thioamides and Allenes."[3] The Journal of Organic Chemistry, 2018, 83(3), 1538–1542.[3] (Context on aminothiophene stability). Link

• Hydrolysis of Aminonitriles

  • Tauber, J., et al. "Nitrile Hydrolysis." Chemistry LibreTexts, 2023.[1] Link

• Thiolane Ring in Drug Design

  • Belskaya, N., et al. "Synthesis of 3-Amino-4,5-dihydrothiophenes."[4] Journal of Heterocyclic Chemistry, 2011. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of Polysubstituted 3-Aminothiophenes from Thioamides and Allenes via Tandem Thio-Michael Addition/Oxidative Annulation and 1,2-Sulfur Migration [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: 3-Aminothiolane-3-carbonitrile Synthesis

Case ID: 3-ATC-SYN-OPT Subject: Yield Optimization & Troubleshooting for 3-Aminothiolane-3-carbonitrile Support Tier: Level 3 (Senior Application Scientist)

Introduction

Welcome to the Technical Support Center. You are likely accessing this guide because your synthesis of 3-aminothiolane-3-carbonitrile (also known as 3-amino-3-cyanotetrahydrothiophene) is suffering from low yields (<40%), "tarry" side products, or purification difficulties.

This molecule presents a unique challenge: it combines the reversibility of Strecker chemistry with the redox sensitivity of the thiolane (tetrahydrothiophene) sulfur . The protocols below are designed to arrest the retro-Strecker equilibrium and prevent sulfur oxidation.

Module 1: The Optimized Protocol (The "Golden Route")

Do not rely on generic Strecker protocols for linear aldehydes. Cyclic ketones like tetrahydrothiophen-3-one require thermodynamic control to favor the aminonitrile.

Reagents & Stoichiometry

Component	Role	Eq.	Notes
Tetrahydrothiophen-3-one	Substrate	1.0	Must be freshly distilled if yellow/brown.
Ammonia ( )	Amine Source	5.0 - 7.0	Use 7N in MeOH. Excess drives equilibrium.
Ammonium Chloride ( )	Buffer/Catalyst	1.5	Activates the ketone; prevents imine polymerization.
Sodium Cyanide (NaCN)	Cyanide Source	1.1 - 1.2	DANGER: Handle with extreme caution.[1]
Magnesium Sulfate ( )	Dehydrating Agent	2.0 (wt/wt)	Critical for shifting equilibrium (removes water).

Step-by-Step Methodology

• Pre-Complexation (The Imine Shift):

  • In a flame-dried round-bottom flask under Argon , dissolve

    in 7N /MeOH.

  • Add tetrahydrothiophen-3-one dropwise at 0°C.

  • Critical Step: Add anhydrous

    immediately.

  • Stir at room temperature (RT) for 2 hours. This ensures imine formation before cyanide addition.

• Cyanide Addition:

  • Cool the mixture back to 0°C.

  • Add NaCN (powdered) in one portion.

  • Allow to warm to RT and stir for 12–16 hours. Do not heat.

• Quench & Workup (The "Polar Trap"):

  • Concentrate the reaction mixture under reduced pressure (keep bath <35°C) to remove excess ammonia/methanol.

  • Resuspend residue in

    or (DCM).

  • Filter off inorganic salts (

    , excess NaCN).

  • Extraction: If water must be used, keep pH > 10. The product is a basic amine; acidic washes will extract it into the aqueous layer, leading to loss.

Module 2: Visualizing the Mechanism & Failure Points

Understanding the equilibrium is the key to fixing yield.

Figure 1: The Strecker Equilibrium. Note that water pushes the reaction backward (Retro-Strecker), while Oxygen attacks the sulfur ring.

Module 3: Troubleshooting Guide (Q&A)

Issue 1: Low Yield (<30%)

Q: I see the product on TLC, but after workup, I recover mostly starting material.

• Diagnosis: You are experiencing Retro-Strecker fragmentation during workup. The aminonitrile is thermodynamically unstable relative to the ketone + HCN in dilute aqueous solution.

• Corrective Action:

  • Avoid Aqueous Workup: If possible, filter the reaction mixture through a celite pad to remove salts and concentrate directly.

  • Use TMSCN: Switch from NaCN to Trimethylsilyl cyanide (TMSCN) . The resulting N-silylated amine is irreversible and stable.

  • Dry Conditions: Ensure

    or molecular sieves are present during the reaction to trap the water produced during imine formation.

Issue 2: Dark/Tarry Product

Q: The reaction mixture turns black, and NMR shows broad peaks.

• Diagnosis: Sulfur Oxidation or Polymerization . The sulfur atom in the tetrahydrothiophene ring is electron-rich and prone to oxidation to the sulfoxide (

  ) or sulfone ( ).

• Corrective Action:

  • Degas Solvents: Sparge methanol with Argon for 15 minutes before use.

  • Inert Atmosphere: Run the reaction under a positive pressure of Nitrogen or Argon.

  • Temperature Control: Never heat above 40°C. Thiolanes decompose/polymerize at high heat in the presence of amines.

Issue 3: Purification Difficulties

Q: The product streaks on silica gel and co-elutes with impurities.

• Diagnosis: The primary amine interacts strongly with the acidic silanols on silica gel.

• Corrective Action:

  • Pre-treat Silica: Flush the column with 1% Triethylamine (

    ) in Hexanes before loading your sample.

  • Eluent Modifier: Add 1%

    or 2% to your DCM/MeOH eluent.

  • Alternative: Use Neutral Alumina instead of silica gel.

Module 4: Advanced Workflow (Decision Tree)

Use this logic flow to determine your next experiment if the standard protocol fails.

Figure 2: Decision matrix for optimizing reaction conditions based on crude NMR analysis.

References

• Strecker Reaction Mechanism & Thermodynamics

  • Strecker Amino Acid Synthesis.[1][2][3][4][5] Wikipedia. Retrieved Feb 2026. Link

  • The Strecker Synthesis of Amino Acids.[1][2][3][4][5] Master Organic Chemistry. Link

• Thiolane/Thiophene Chemistry & Stability

  • Thiophene-3-carbonitrile Safety & Structure. PubChem, NIH. Link

  • Optimization of 3-aminotetrahydrothiophene 1,1-dioxides. PMC - NIH. (Discusses sulfur oxidation risks). Link

• Synthesis Protocols (Analogous Cyclic Ketones)

  • Process for preparing thiophene derivatives.[6] US Patent 4847386A. Link

  • Strecker-Derived Methodology for Library Synthesis.[5] ACS Publications. Link

Disclaimer: This guide is for research purposes only. 3-Aminothiolane-3-carbonitrile and its precursors (cyanides) are hazardous. Always consult your institution's Chemical Hygiene Plan before proceeding.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Strecker Synthesis | NROChemistry [nrochemistry.com]
• 3. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US4847386A - Process for preparing thiophene derivatives - Google Patents [patents.google.com]

purification challenges with 3-Aminothiolane-3-carbonitrile

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for 3-Aminothiolane-3-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique purification challenges associated with this valuable building block. As a bifunctional molecule containing a reactive α-aminonitrile moiety and a thiolane ring, its purification requires careful consideration of its stability and potential side reactions.

This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you achieve high purity and yield in your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, stability, and general properties of 3-Aminothiolane-3-carbonitrile.

Q1: What are the primary stability concerns for 3-Aminothiolane-3-carbonitrile?

A1: The main stability challenges stem from its two key functional groups: the α-aminonitrile and the thiolane sulfur.

• Hydrolytic Instability: The α-aminonitrile group is susceptible to hydrolysis under both acidic and basic conditions.[1][2] In the presence of water, the nitrile can hydrolyze to form the corresponding amide or, upon further hydrolysis, the carboxylic acid (3-amino-thiolane-3-carboxylic acid). This process is often accelerated by heat.

• Oxidation: The primary amine is susceptible to air oxidation, which can lead to the formation of colored impurities. The sulfur atom in the thiolane ring can also be oxidized to a sulfoxide or sulfone, especially in the presence of strong oxidizing agents or during prolonged exposure to air.

• Thermal Decomposition: Like many aminonitriles, this compound may be thermally labile. It is advisable to avoid excessive temperatures during purification steps like distillation or solvent evaporation.

Q2: How should I properly store crude and purified 3-Aminothiolane-3-carbonitrile?

A2: Proper storage is critical to maintain the integrity of the compound.

Condition	Recommendation	Rationale
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	To prevent oxidation of the amine and sulfide functional groups.
Temperature	Store at low temperatures (e.g., 4°C or -20°C).[3]	To slow down potential decomposition and hydrolysis pathways.
Light	Protect from light using amber vials or by wrapping containers in foil.	Amines can be light-sensitive and degrade over time upon exposure.[4]
Moisture	Use a desiccator or store with a desiccant.[3]	To minimize the risk of hydrolysis of the nitrile group.

Q3: What are the most common impurities I should expect from a typical synthesis, such as a Strecker reaction?

A3: Impurities are often related to the starting materials and potential side reactions of the synthesis method used.[5] For a Strecker-type synthesis, common impurities include:

• Unreacted Starting Materials: Residual tetrahydrothiophen-3-one, cyanide source (e.g., KCN, TMSCN), and ammonia or an ammonium salt.

• Hydrolysis Products: 3-Amino-thiolane-3-carboxamide and 3-amino-thiolane-3-carboxylic acid, formed by the reaction of the nitrile group with water during workup or purification.[1]

• Side-Reaction Products: Potential for polymerization or formation of colored byproducts, especially if the reaction is not carefully controlled.

Section 2: Troubleshooting Guide for Purification

This guide provides solutions to specific problems encountered during the purification of 3-Aminothiolane-3-carbonitrile.

Q4: My purified product is a brownish oil or discolored solid. What is the cause and how can I fix it?

A4: Discoloration is a common issue with amines and is typically due to oxidation.

• Causality: The primary amine functionality is prone to air oxidation, forming small amounts of highly colored impurities. This can happen during the reaction, workup, or purification, especially if exposed to air for extended periods.

• Troubleshooting Steps:

  • Inert Atmosphere: Perform all workup and purification steps under an inert atmosphere (N₂ or Ar) to minimize contact with oxygen.

  • Degassed Solvents: Use solvents that have been degassed by sparging with nitrogen or argon before use.

  • Activated Charcoal Treatment: Dissolve the crude product in a suitable solvent (e.g., ethyl acetate or dichloromethane) and add a small amount of activated charcoal. Stir for 15-30 minutes at room temperature, then filter through a pad of Celite®. This can effectively remove colored impurities.

  • Avoid High Temperatures: Concentrate your product at the lowest practical temperature (e.g., using a rotary evaporator with a water bath at ≤ 30-35°C).

Q5: I am seeing significant product loss during silica gel column chromatography. Why is this happening?

A5: The basic nature of the primary amine in 3-Aminothiolane-3-carbonitrile is the primary cause of issues with silica gel chromatography.

• Causality: Silica gel is acidic and can strongly and often irreversibly bind basic compounds like amines. This leads to significant tailing of the product peak, streaking on the column, and ultimately, low recovery.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for amine purification on silica gel.

• Further Explanation: Adding a basic modifier like triethylamine to the eluent neutralizes the acidic silanol groups on the silica surface, preventing strong adsorption of your amine product and allowing for better elution and recovery.

Q6: My recrystallization attempt failed. The compound either oiled out or did not crystallize at all. What should I do?

A6: Recrystallization is a powerful but sometimes challenging technique.[6] Success depends heavily on finding the right solvent system.[7]

• Causality: "Oiling out" occurs when the solute's melting point is lower than the boiling point of the recrystallization solvent, or when the solution becomes supersaturated too quickly. Failure to crystallize suggests the compound is either too soluble in the chosen solvent even at low temperatures, or that impurities are inhibiting crystal formation.

• Troubleshooting Solvent Selection:

Scenario	Recommended Action	Example Solvent Systems to Try
Compound is too soluble	Use a two-solvent system. Dissolve the compound in a small amount of a "good" solvent (in which it is very soluble) and slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes cloudy (the cloud point). Heat to clarify and then cool slowly.	Dichloromethane/Hexanes, Ethyl Acetate/Hexanes, Methanol/Diethyl Ether
Compound is poorly soluble	Find a solvent that dissolves the compound only when hot.	Isopropanol, Acetonitrile, Toluene
Compound "oils out"	Use a lower-boiling point solvent or a solvent mixture. Ensure slow cooling. Scratching the inside of the flask with a glass rod can help induce crystallization.	Diethyl Ether, Pentane (as the "poor" solvent)
Amine-specific approach	Convert the amine to a salt (e.g., hydrochloride or acetate) which often has better crystallization properties.[4] After purification by recrystallization, the free base can be regenerated.	Dissolve in methanol, add HCl in ether, and recrystallize the resulting salt.

Section 3: Detailed Purification Protocols

Protocol 1: Flash Column Chromatography (with basic modifier)

This protocol is designed to purify basic amines like 3-Aminothiolane-3-carbonitrile while maximizing recovery.

• Slurry Preparation:

  • Choose an appropriate eluent system (e.g., 5% Methanol in Dichloromethane).

  • In a beaker, add the required amount of silica gel.

  • Add the eluent containing 1% triethylamine (Et₃N).

  • Stir to create a uniform slurry and allow it to sit for 15 minutes to equilibrate.

• Column Packing:

  • Pour the slurry into the chromatography column and use gentle pressure or tapping to pack the bed evenly.

  • Add a thin layer of sand to the top of the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase.

  • Alternatively, for less soluble compounds, perform a "dry loading": dissolve the crude product in a volatile solvent (e.g., DCM), add a small amount of silica gel, and evaporate the solvent. Sprinkle the resulting free-flowing powder onto the sand layer.

• Elution and Collection:

  • Run the column with the eluent containing 1% Et₃N.

  • Collect fractions and monitor by Thin Layer Chromatography (TLC).

• Product Isolation:

  • Combine the pure fractions and remove the solvent and triethylamine under reduced pressure. Note: Triethylamine has a boiling point of 89.5°C and may require gentle heating or co-evaporation with a lower-boiling solvent to remove completely.

Protocol 2: Acid-Base Extraction Workflow

This liquid-liquid extraction technique is excellent for separating the basic product from neutral or acidic impurities.

Caption: Workflow for purification via acid-base extraction.

Section 4: Purity Analysis

After purification, it is crucial to assess the purity of 3-Aminothiolane-3-carbonitrile.

Q7: What analytical techniques are recommended for purity assessment?

A7: A combination of techniques should be used for a comprehensive analysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This is the most powerful tool for structural confirmation and purity assessment. Integrating the product peaks against known impurity peaks or a calibrated internal standard can provide quantitative purity information.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is excellent for detecting trace impurities.[8] A gradient elution method on a C18 column can separate the polar product from less polar impurities. The mass spectrometer provides molecular weight confirmation of the main peak and potential identification of impurities.

• High-Performance Liquid Chromatography (HPLC) with UV or ELSD detection: For quantitative purity analysis, HPLC is the method of choice.[9] If the compound has a poor UV chromophore, an Evaporative Light Scattering Detector (ELSD) can be used.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for confirming the presence of key functional groups, particularly the nitrile stretch (C≡N) which appears around 2210-2260 cm⁻¹.

Section 5: References

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

• Google Patents. (n.d.). EP2468712A1 - Method for producing and purifying 3-aminopropanol.

• Google Patents. (n.d.). CN105675783A - HPLC (high-performance liquid chromatography) analysis method of 3-aminobutanol chiral purity.

• Pan, X., et al. (2011). An Efficient Synthesis of (R)-3-Aminothiolane. ResearchGate. [Link]

• ChemTalk. (n.d.). Lab Procedure: Recrystallization. [Link]

• Al-Zahrani, M., et al. (2022). Organocatalytic Synthesis of α-Aminonitriles: A Review. MDPI. [Link]

• Tarawneh, A. H. (2022). A New and Convenient Synthetic Method for 4-Aminoquinoline-3-carbonitrile and Its Derivatives. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). α-Aminonitrile synthesis by cyanation. [Link]

• Frolov, K., et al. (2016). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. PubMed Central. [Link]

• De Figueiredo, R. M., et al. (2016). Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. National Institutes of Health. [Link]

• ResearchGate. (2015). Synthesis of novel N-protected β 3-amino nitriles: study of their hydrolysis involving a nitrilase-catalyzed step. [Link]

• Ashenhurst, J. (2018). The Strecker Synthesis of Amino Acids. Master Organic Chemistry. [Link]

• ResearchGate. (2022). Organocatalytic Synthesis of α-Aminonitriles: A Review. [Link]

• Clark, J. (2023). The Hydrolysis of Nitriles. Chemistry LibreTexts. [Link]

• Princeton University Environmental Health & Safety. (n.d.). Safe handling of organolithium compounds in the laboratory. [Link]

• MDPI. (2023). The Synthesis of Various 2-Imino-2H-chromene-3-carbonitrile Derivatives. [Link]

• Organic Synthesis. (n.d.). Hydrolysis of Nitriles. [Link]

• Ranu, B. C., et al. (2011). A truly green synthesis of α-aminonitriles via Strecker reaction. PubMed Central. [Link]

• Singh, L., et al. (2010). Recent trends in the impurity profile of pharmaceuticals. PubMed Central. [Link]

• National Institutes of Health. (2022). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. [Link]

• YouTube. (2023). Use of Ion Exchange Chromatography for downstream processing in the pharmaceutical industry. [Link]

• Google Patents. (n.d.). US3876691A - Process for the hydrolysis of nitriles.

• European Medicines Agency. (2019). Q3C (R6) Step 5 - impurities: guideline for residual solvents. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lab Procedure: Recrystallization | Chemistry | ChemTalk [chemistrytalk.org]
• 7. mt.com [mt.com]
• 8. Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN105675783A - HPLC (high-performance liquid chromatography) analysis method of 3-aminobutanol chiral purity - Google Patents [patents.google.com]

Technical Support Center: 3-Aminothiolane-3-carbonitrile Synthesis

Introduction: The Scaffold & The Challenge

3-Aminothiolane-3-carbonitrile (also known as 3-amino-3-cyanotetrahydrothiophene) is a critical gem-disubstituted heterocyclic scaffold. It serves as a primary intermediate for non-proteinogenic amino acids (via hydrolysis) and cathepsin/protease inhibitors.

The synthesis typically employs a Strecker reaction on dihydrothiophen-3(2H)-one (3-thiolanone). However, the presence of the thioether moiety introduces a unique "volatility" to the impurity profile—specifically, the competition between nitrile stability and sulfur oxidation .

This guide breaks down the impurity genesis, detection, and remediation strategies.

Part 1: Synthesis Pathway & Impurity Map

The following diagram illustrates the standard Strecker synthesis and the branching points where critical impurities are generated. Use this to diagnose where your process might be deviating.

Figure 1: Reaction logic flow for 3-Aminothiolane-3-carbonitrile, highlighting the three primary degradation pathways: Oxidation, Hydrolysis, and Retro-Strecker reversion.

Part 2: Troubleshooting Guides (By Impurity Type)

Module A: The Sulfur Oxidation Series (S-Oxides)

Symptoms:

• LC-MS shows M+16 (Sulfoxide) or M+32 (Sulfone) peaks.

• Product color shifts from off-white/yellow to orange/brown.

• Melting point depression.

Root Cause	Mechanism	Corrective Action
Peroxides in Ethers	Solvents like THF or Dioxane (common Strecker solvents) accumulate peroxides over time. These rapidly oxidize the thioether sulfur.	Protocol: Test all ether solvents with peroxide strips before use. Use freshly distilled solvents or inhibitors (BHT) if compatible.
Aerobic Oxidation	The thioether is electron-rich. Extended stirring in air, especially at elevated temperatures (>50°C), promotes S-oxidation.	Protocol: Sparge reaction solvents with N₂ or Ar for 15 mins prior to reagent addition. Maintain an inert blanket throughout the reaction.
Workup Stress	Oxidants present during quenching (e.g., using bleach to quench cyanide) can attack the product.	Protocol: Use Ferrous Sulfate (FeSO₄) for cyanide quenching instead of oxidative bleaches (hypochlorite), which will destroy the product.

Module B: Hydrolysis Products (Amide/Acid)

Symptoms:

• New polar peak appearing early in Reverse Phase HPLC.

• IR spectrum shows broad -OH stretch or Amide I/II bands (1650-1690 cm⁻¹) replacing the sharp Nitrile stretch (~2240 cm⁻¹).

Root Cause	Mechanism	Corrective Action
pH Drift	-Aminonitriles are sensitive. High pH (>10) promotes hydrolysis to the amide; Low pH (<3) can hydrolyze to the acid or trigger Retro-Strecker.	Protocol: Buffer the reaction. If using NH₄Cl/NaCN, ensure the stoichiometry maintains a pH ~8-9. Avoid strong caustic washes during workup.
Thermal Stress	Heating the nitrile in the presence of water (even trace moisture) accelerates hydrolysis.	Protocol: Evaporate solvents at <40°C. Do not boil the crude product in aqueous solvents for recrystallization unless pH is strictly controlled.

Module C: The "Retro-Strecker" Equilibrium

Symptoms:

• Yield loss during aqueous workup.

• Reappearance of Starting Material (Ketone) peak after the reaction was deemed complete.

• Smell of HCN (Almond-like) evolving from the crude oil (DANGER).

The Science: The formation of

-aminonitriles is reversible. If you remove the amine or cyanide, or add excess water/heat, the equilibrium shifts left.

Troubleshooting:

• Freeze the Equilibrium: Do not wash the organic layer excessively with water. Use brine to lower water activity.

• Cyanide Excess: Use 1.1–1.2 equivalents of the cyanide source to drive the equilibrium to the right.

• Non-Aqueous Workup: If possible, filter inorganic salts (NaCl/KCl) and concentrate the organic filtrate directly, avoiding aqueous phase separation entirely.

Part 3: Analytical Reference Data

Method: Reverse Phase HPLC (C18 Column) Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Detection: UV 210 nm (Nitrile absorbance is weak; low wavelength required).

Compound	Relative Retention Time (RRT)	Polarity Note
3-Aminothiolane-3-carboxylic acid	0.2 - 0.3	Highly Polar (Zwitterionic)
3-Aminothiolane-3-carboxamide	0.5 - 0.6	Polar (H-bonding)
S-Oxide Impurity	0.7 - 0.8	Sulfoxides are more polar than sulfides
3-Aminothiolane-3-carbonitrile (Target)	1.00	Reference
Dihydrothiophen-3(2H)-one (SM)	1.2 - 1.3	Less polar than target
S,S-Dioxide (Sulfone)	0.8 - 0.9	Variable, often elutes near product

Note: RRTs are estimates based on standard polarity logic on C18 columns. Actual values depend on gradient slope and pH.

Part 4: Frequently Asked Questions (FAQ)

Q1: The reaction mixture turned black. Is the product recoverable?

• Diagnosis: This usually indicates polymerization of the aminonitrile or decomposition of the thiolanone precursor (which is heat sensitive).

• Solution: Attempt a filtration through a short pad of silica or Celite to remove the tar. If the filtrate is still dark, the yield will likely be low. In the future, keep the reaction temperature below 60°C and exclude light.

Q2: Can I use bleach to quench the excess cyanide in this reaction?

• WARNING: No. Bleach (Sodium Hypochlorite) is a strong oxidant. It will oxidize the sulfur in your thiolane ring to a sulfoxide or sulfone immediately.

• Alternative: Use Ferrous Sulfate (FeSO₄) in basic solution to complex the cyanide as Prussian Blue, or treat with hydrogen peroxide very carefully only if you have confirmed the thioether is protected or you accept some S-oxidation (not recommended). FeSO₄ is the safest chemical choice for product integrity.

Q3: My NMR shows a complex mixture of splitting patterns. Is it the diastereomers?

• Answer: 3-Aminothiolane-3-carbonitrile has a chiral center, but unless you have other chiral centers in the molecule, you should see one set of signals (racemate). If you see "doubling" of peaks, check for:

  • Rotamers: If you have an N-protecting group (like Boc/Acetyl).

  • S-Oxide Diastereomers: If sulfur oxidized, the sulfur becomes a chiral center. You will then have pairs of diastereomers (cis/trans S=O vs Nitrile), resulting in complex NMR splitting.

References

• Strecker Synthesis Mechanisms

  • Zuend, S. J., et al. "Strecker Synthesis." Comprehensive Organic Name Reactions and Reagents, 2010.

• Thiolane/Tetrahydrothiophene Chemistry

  • Block, E. "Reactions of Organosulfur Compounds." Fundamentals of Heterocyclic Chemistry.

• Nitrile Hydrolysis & Stability

  • "The Hydrolysis of Nitriles."[1][2][3][4][5][6] Chemistry LibreTexts.

• Impurity Profiling in APIs

  • Moynihan, H. A., & Horgan, D. E.[7] "Impurity Occurrence and Removal in Crystalline Products from Process Reactions." Organic Process Research & Development, 2017.[7] [7]

Sources

• 1. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 2. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Strecker Synthesis [organic-chemistry.org]
• 7. DSpace [cora.ucc.ie]

Technical Support Center: 3-Aminothiolane-3-carbonitrile Stability

Case Reference: CAS 175308-30-0 (Generic Analogues)

Status: Operational | Level: Tier 3 (Senior Scientist Support)[1]

Module 1: The Stability Paradox (Root Cause Analysis)

Welcome to the technical support center for sulfur-containing heterocycles. You are likely encountering degradation issues with 3-Aminothiolane-3-carbonitrile (also known as 3-amino-3-cyanotetrahydrothiophene).[1]

To stabilize this compound, you must understand that it suffers from "Dual-Vector Instability" :

• The Sulfur Vector (Oxidative Stress): The thioether sulfur at position 1 is electron-rich and prone to oxidation by atmospheric oxygen, rapidly forming the sulfoxide (

  ) and eventually the sulfone ( ). This turns the compound from a clear/white solid to a yellow/brown oil.

• The

  -Aminonitrile Vector (Retro-Strecker): The C3 position contains both an amine and a nitrile.[1] In the presence of moisture and heat, this functional group arrangement is thermodynamically poised to undergo a Retro-Strecker reaction , reverting to 3-thiolanone and releasing Hydrogen Cyanide (HCN).

The Golden Rule: Never store the free base. The free base is a kinetic transient; the salt is the thermodynamic anchor.

Module 2: Troubleshooting Guide (Q&A)

Category A: Visual & Physical Inspection

Q1: My sample has turned from an off-white powder to a sticky yellow gum. Can I salvage it?

• Diagnosis: This is classic oxidative polymerization . The yellowing indicates the formation of S-oxides and subsequent radical coupling of the sulfur ring. The "gum" texture suggests the crystal lattice has collapsed due to impurities.

• Action:

  • Dissolve the gum in minimal dry Ethanol or Methanol.

  • Add dry diethyl ether to induce precipitation.

  • If no solid forms, the degradation is likely >40%. Discard safely (treat as cyanide waste due to potential degradation).

  • Prevention: Always store under Argon.

Q2: I smell a faint almond-like odor when opening the vial. Is this normal?

• Critical Safety Warning: NO. This indicates the evolution of Hydrogen Cyanide (HCN) .

• Mechanism: Moisture has entered the vial, hydrolyzing the nitrile or triggering the Retro-Strecker decomposition.

• Action:

  • Immediately close the vial and move it to a high-flow fume hood.

  • Test the immediate area with an HCN electrochemical sensor or test strip.

  • Do not use this batch. The stoichiometry is compromised, and the safety risk is critical.

Category B: Chemical Handling[2][3]

Q3: The compound is not dissolving in my standard non-polar solvents (Hexane/Toluene).

• Explanation: 3-Aminothiolane-3-carbonitrile is a polar heterocycle. If you are working with the stable Hydrochloride (HCl) salt , it will be insoluble in non-polar organics.

• Solution: Use polar protic solvents (Methanol, Water) or polar aprotic solvents (DMSO, DMF) for reactions. If you must use a non-polar solvent for a reaction, you must perform a "Free Base Liberation" (see Module 3) immediately prior to use.

Module 3: Stabilization Protocols

Protocol A: Conversion to the Hydrochloride Salt (Recommended Storage Form)

The free base is unstable. If you synthesized it or bought the free base, convert it immediately.

Reagents:

• Crude 3-Aminothiolane-3-carbonitrile (Free Base)[1]

• Anhydrous Diethyl Ether (Et2O)

• 4M HCl in Dioxane or ethereal HCl

Workflow:

• Dissolution: Dissolve the crude free base in a minimal amount of anhydrous Et2O (or DCM if solubility is poor).

• Cooling: Chill the solution to

  in an ice bath.

• Acidification: Dropwise add 4M HCl/Dioxane under Nitrogen flow.

• Precipitation: A white precipitate (the HCl salt) should form immediately.

• Filtration: Filter rapidly under Argon (Schlenk filtration is best).

• Drying: Dry under high vacuum (

  mbar) for 4 hours to remove all traces of HCl gas and solvent.

Protocol B: The "Just-in-Time" Liberation (For Reactions)

If your next reaction requires the nucleophilic free amine:

• Suspend the HCl salt in DCM.

• Add 1.1 equivalents of Triethylamine (TEA) or wash with saturated

  .

• Separate the organic layer, dry over

  , and filter.

• Use the filtrate immediately. Do not rotovap to dryness if possible; use the solution directly.

Module 4: Visualization of Stability Logic

Diagram 1: Degradation Pathways

This diagram illustrates the two "death vectors" for the molecule: Oxidation and Hydrolysis.

Caption: Figure 1. The dual degradation pathways.[2] The oxidative path (top) leads to discoloration. The hydrolytic path (bottom) leads to hazardous HCN evolution.

Diagram 2: The Stabilization Workflow

Follow this logic gate to ensure sample integrity.

Caption: Figure 2. Decision tree for handling 3-Aminothiolane-3-carbonitrile. Conversion to salt form is mandatory for long-term storage.

Module 5: Data Summary & Specifications

Parameter	Specification	Reason for Control
Storage Temp		Slows kinetic oxidation of Sulfur.
Atmosphere	Argon or Nitrogen	Prevents S-oxidation and carbonate formation.[1]
Preferred Form	Hydrochloride Salt ( )	Prevents Retro-Strecker (HCN loss) and amine oxidation.[1]
Solubility (Salt)	Water, DMSO, Methanol	Salt lattice energy requires high dielectric solvents.
Solubility (Base)	DCM, Ethyl Acetate, Toluene	Lipophilic nature of the heterocyclic ring.
Shelf Life	6 Months (Salt) / <24 Hours (Base)	Base is kinetically unstable.

References

• Strecker Synthesis & Retro-Strecker Instability

  • Title: The Strecker Synthesis of Amino Acids (Mechanism and Reversibility)
  • Source: Master Organic Chemistry

  • URL:[Link]

• Oxidation of Thiophene/Thiolane Deriv

  • Title: Stepwise Oxidation of Thiophene and Its Derivatives by Hydrogen Peroxide[3]

  • Source: National Institutes of Health (PubMed / ACS)

  • URL:[Link] (Contextual link to general thiophene stability data)

• Title: Process for preparing thiophene derivatives (US Patent 4847386A)

• Traut's Reagent (Structural Analog) Stability

  • Title: Traut's Reagent (2-Iminothiolane) Technical Information[1][4]

  • Source: Thermo Fisher Scientific
  • Relevance: Confirms the stability of thiolane-imine rings in acidic buffers vs. instability in base.

Sources

• 1. CN102250008A - Preparation method of 5-amino-3-cyano-4-ethylthio-1-(2,6-dichloro-4-trifluoromethylphenyl) pyrazole - Google Patents [patents.google.com]
• 2. 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of 2-(14)C-iminothiolane and 2-(13)C,(15)N-iminothiolane (Traut's reagent) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for 3-Aminothiolane-3-carbonitrile Reactions

Welcome to the technical support center for the synthesis of 3-Aminothiolane-3-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights and troubleshooting advice for catalyst selection and reaction optimization. The synthesis of this crucial building block, often via a catalytic Strecker reaction, presents unique challenges and opportunities for achieving high yield and stereoselectivity.

I. Overview of the Catalytic Approach

The primary route to 3-Aminothiolane-3-carbonitrile is the Strecker reaction, a three-component reaction involving a ketone (tetrahydrothiophen-3-one), an amine source (such as ammonia or an ammonium salt), and a cyanide source.[1][2] The key to a successful and stereocontrolled synthesis lies in the selection of an appropriate catalyst to facilitate the nucleophilic addition of cyanide to the intermediate imine.[3]

For the asymmetric synthesis of 3-Aminothiolane-3-carbonitrile, chiral organocatalysts are frequently the catalysts of choice, offering a metal-free and often more robust alternative to traditional metal-based Lewis acids.[4][5] Among these, thiourea-based catalysts have emerged as particularly effective due to their ability to activate the imine intermediate through a dual hydrogen-bonding motif.[6][7]

Catalytic Cycle: Thiourea-Catalyzed Strecker Reaction

The generally accepted mechanism for the thiourea-catalyzed Strecker reaction involves the activation of the imine intermediate through hydrogen bonding with the thiourea catalyst. This activation enhances the electrophilicity of the imine carbon, making it more susceptible to nucleophilic attack by the cyanide ion.[8]

Figure 2. Troubleshooting workflow for improving enantioselectivity.

Problem 3: Formation of Side Products and Purification Challenges

Q: I am observing significant side product formation, which is complicating the purification of 3-Aminothiolane-3-carbonitrile. What are the likely side reactions and how can I minimize them and improve purification?

A: Side reactions can reduce the yield of the desired product and make purification difficult.

• Common Side Reactions:

  • Over-reaction or decomposition: The product, an α-aminonitrile, can be unstable under certain conditions and may revert to the starting materials or undergo further reactions.

  • Cyanohydrin formation: The ketone starting material can react with the cyanide source to form a cyanohydrin, especially if imine formation is slow.

  • Polymerization: Aldehydes and imines can sometimes undergo polymerization, particularly in the presence of strong acids or bases.

• Minimizing Side Reactions:

  • Controlled Addition of Reagents: Adding the cyanide source slowly to the mixture of the ketone, amine, and catalyst can help to ensure that it reacts preferentially with the imine as it is formed.

  • Reaction Monitoring: Closely monitor the reaction by TLC or LC-MS to determine the optimal reaction time and avoid prolonged reaction times that can lead to product degradation.

  • pH Control: Maintaining a slightly acidic to neutral pH is often crucial. Strongly acidic or basic conditions can promote side reactions.

• Purification Strategies:

  • Extraction: After the reaction is complete, a standard aqueous workup can help to remove water-soluble byproducts and unreacted reagents.

  • Chromatography: Flash column chromatography on silica gel is a common method for purifying α-aminonitriles. A gradient elution system, for example, with hexanes and ethyl acetate, is often effective.

  • Crystallization: If the product is a solid, crystallization can be an excellent method for purification and can sometimes lead to an enhancement of the enantiomeric excess.

III. Frequently Asked Questions (FAQs)

Q1: What are the key advantages of using a thiourea-based organocatalyst?

A1: Thiourea organocatalysts offer several advantages: they are metal-free, generally stable to air and moisture, and operate under mild reaction conditions. [7]Their mechanism of action through hydrogen bonding provides a powerful tool for asymmetric induction. [6] Q2: Can I use a different cyanide source other than TMSCN?

A2: Yes, other cyanide sources like potassium cyanide (KCN) or sodium cyanide (NaCN) can be used. [9]However, their low solubility in organic solvents may require the use of a phase-transfer catalyst or aqueous biphasic conditions. [9]Acetone cyanohydrin can also be a suitable alternative.

Q3: Is it necessary to pre-form the imine before adding the catalyst and cyanide source?

A3: While it is possible to perform the reaction as a one-pot, three-component reaction, pre-forming the imine can sometimes lead to cleaner reactions and higher yields. [3]This is particularly true if the imine is stable and can be isolated.

Q4: How can I confirm the absolute configuration of my product?

A4: The absolute configuration of the product can be determined by several methods, including X-ray crystallography of the product or a suitable derivative, or by comparing the sign of its optical rotation to that of a known standard. Chiral HPLC analysis can be used to determine the enantiomeric excess.

Q5: Are there any alternative catalytic systems for this reaction?

A5: Yes, besides thiourea catalysts, other organocatalytic systems based on chiral phosphoric acids, and some metal-based Lewis acids have been used for asymmetric Strecker reactions. [10]Biocatalytic methods using nitrilase enzymes have also been explored for the synthesis of related compounds. [11]

IV. Experimental Protocols

General Procedure for a Thiourea-Catalyzed Asymmetric Strecker Reaction

Materials:

• Tetrahydrothiophen-3-one

• Ammonium chloride (NH4Cl)

• Chiral thiourea catalyst

• Trimethylsilyl cyanide (TMSCN)

• Anhydrous solvent (e.g., toluene)

• Molecular sieves (4 Å)

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add tetrahydrothiophen-3-one (1.0 mmol), ammonium chloride (1.2 mmol), and activated 4 Å molecular sieves.

• Add anhydrous toluene (5 mL) and stir the mixture at room temperature for 15 minutes.

• Add the chiral thiourea catalyst (0.05 mmol, 5 mol%).

• Cool the reaction mixture to the desired temperature (e.g., 0 °C).

• Slowly add trimethylsilyl cyanide (1.5 mmol) dropwise over 10 minutes.

• Stir the reaction at the same temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain 3-Aminothiolane-3-carbonitrile.

• Determine the yield and enantiomeric excess (by chiral HPLC).

Disclaimer: This is a general procedure and may require optimization for specific catalysts and substrates. Always handle cyanide-containing reagents with extreme caution in a well-ventilated fume hood.

V. References

• Master Organic Chemistry. Strecker Synthesis. [Link]

• Veitía, M., et al. (2009). Synthesis of novel N-protected β 3-amino nitriles: study of their hydrolysis involving a nitrilase-catalyzed step. ResearchGate. [Link]

• Organic Reactions. The Catalytic Asymmetric Strecker Reaction. [Link]

• Pan, X., et al. An Efficient Synthesis of (R)-3-Aminothiolane. ResearchGate. [Link]

• YouTube. Strecker Reaction. [Link]

• PubMed. A synthesis of functionalized 3-amino-1,2,4-triazoles from nitrile imines and guanidine derivatives. [Link]

• ACS Publications. Synthesis of α-Aminonitriles via Ammonium-Catalyzed Reactions of Aminoacetonitrile. [Link]

• NIH. Synthesis of an Oxathiolane Drug Substance Intermediate Guided by Constraint-Driven Innovation. [Link]

• MDPI. Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry. [Link]

• PubMed Central. Enantioselective Synthesis of (−)-Acetylapoaranotin. [Link]

• YouTube. Strecker Amino Acid Synthesis. [Link]

• Organic Chemistry Portal. Strecker Synthesis. [Link]

• PMC. Three-component synthesis of pyrano[2,3-d]-pyrimidine dione derivatives facilitated by sulfonic acid nanoporous silica (SBA-Pr-SO3H) and their docking and urease inhibitory activity. [Link]

• ResearchGate. A New and Convenient Synthetic Method for 4-Aminoquinoline-3-carbonitrile and Its Derivatives. [Link]

• PubMed Central. 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. [Link]

• MDPI. Organocatalytic Synthesis of α-Aminonitriles: A Review. [Link]

• Arkivoc. Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation. [Link]

• VNUHCM Journal of Natural Sciences. The novel and green synthesis of 6-amino-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile via the solvent-free biginelli multi-component reaction catalysed by Choline chloride/2ZnCl2. [Link]

• Chemistry LibreTexts. 10.3: Thiourea Based Catalysis. [Link]

• NIH. Scaleable catalytic asymmetric Strecker syntheses of unnatural α-amino acids. [Link]

• Master Organic Chemistry. The Strecker Synthesis of Amino Acids. [Link]

• ResearchGate. Organocatalytic Synthesis of α-Aminonitriles: A Review. [Link]

• ResearchGate. (PDF) 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. [Link]

• ResearchGate. Proposed mechanism for the thiourea-catalyzed Strecker reaction. [Link]

• MDPI. The Synthesis of Various 2-Imino-2H-chromene-3-carbonitrile Derivatives. [Link]

• RSC Publishing. Absolute asymmetric Strecker synthesis in a mixed aqueous medium: reliable access to enantioenriched α-aminonitrile. [Link]

• RSC Publishing. Organic & Biomolecular Chemistry. [Link]

• ResearchGate. Enantioselective Catalyzed Synthesis of Amino Derivatives Using Electrophilic Open Chain N‐Activated Ketimines. [Link]

• Wikipedia. Thiourea organocatalysis. [Link]

• YouTube. The Strecker Synthesis--Another Way to Make Amino Acids. [Link]

• ResearchGate. Transition state of the Strecker reaction catalyzed by thiourea 3. [Link]

• White Rose eTheses Online. Investigation of Aminonitriles as Organocatalysts. [Link]

• PubMed Central. Enantioselective de novo construction of 3‑oxindoles via organocatalyzed formal [3 + 2] annulation from simple arylamines. [Link]

• Organic Chemistry Portal. α-Aminonitrile synthesis by cyanation. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. organicreactions.org [organicreactions.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Thiourea organocatalysis - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Scaleable catalytic asymmetric Strecker syntheses of unnatural α-amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of Analytical Methods for 3-Aminothiolane-3-carbonitrile

For researchers, scientists, and drug development professionals, the robust analytical characterization of novel chemical entities is the bedrock of confident decision-making. 3-Aminothiolane-3-carbonitrile, a chiral molecule with potential applications in medicinal chemistry, presents a unique analytical challenge due to its polar functional groups and the critical need to control its stereochemical purity. This guide provides an in-depth comparison of analytical methodologies for the comprehensive validation of 3-Aminothiolane-3-carbonitrile, grounded in scientific principles and practical, field-proven insights.

The Analytical Imperative for 3-Aminothiolane-3-carbonitrile

The validation of analytical methods for a chiral compound like 3-Aminothiolane-3-carbonitrile is not merely a regulatory formality but a scientific necessity.[1] It ensures the reliability, consistency, and accuracy of data that underpin every stage of drug development, from synthesis and purification to formulation and stability testing.[2] The primary objectives of these analytical methods are to:

• Confirm Identity: Unequivocally verify the chemical structure of the molecule.

• Quantify Purity: Determine the amount of the desired compound, often in the presence of impurities.

• Assess Enantiomeric Purity: Accurately measure the ratio of the desired enantiomer to its undesired counterpart, a critical factor for pharmacological efficacy and safety.[1]

This guide will explore and compare the utility of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy for the comprehensive analysis of 3-Aminothiolane-3-carbonitrile.

Comparative Analysis of Key Analytical Techniques

The selection of an appropriate analytical technique is contingent on the specific analytical goal. The following table provides a comparative overview of the primary methods for the analysis of 3-Aminothiolane-3-carbonitrile.

Analytical Technique	Primary Application	Strengths	Limitations	Typical Validation Parameters
Chiral HPLC	Enantiomeric Purity, Assay, and Impurity Quantification	High resolution and sensitivity for enantioseparation.[3] Well-established for quantitative analysis.	May require derivatization for improved peak shape and detection. Method development can be complex.[2]	Specificity, Linearity, Range, Accuracy, Precision, LOD, LOQ, Robustness.[1]
GC-MS	Impurity Profiling, Identification of Volatile Impurities	High sensitivity and specificity for identification of unknowns through mass spectral libraries.[4]	Requires derivatization to improve volatility and thermal stability.[5][6] Potential for on-column degradation.	Specificity, LOD, LOQ for impurity identification.
NMR Spectroscopy	Structural Elucidation and Confirmation of Identity	Provides unambiguous structural information.[7][8] Non-destructive.	Lower sensitivity compared to chromatographic methods. Not ideal for trace-level quantification.	Specificity for identification.

In-Depth Methodologies and Validation Strategies

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the cornerstone for determining the enantiomeric purity of 3-Aminothiolane-3-carbonitrile. The separation of enantiomers is achieved through their differential interactions with a chiral stationary phase (CSP).[3]

Caption: Workflow for chiral HPLC analysis of 3-Aminothiolane-3-carbonitrile.

• System Suitability: Before initiating the validation, ensure the chromatographic system is performing adequately. This is achieved by injecting a standard solution multiple times to check for consistent retention times, peak areas, and resolution between the enantiomers.

• Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components. This can be done by spiking the sample with known impurities and demonstrating that the analyte peak is free from interference.

• Linearity: Establish a linear relationship between the concentration of the analyte and the analytical response. Prepare a series of solutions of 3-Aminothiolane-3-carbonitrile at different concentrations (e.g., 5-150 µg/mL) and inject them. Plot the peak area against the concentration and determine the correlation coefficient (r²), which should ideally be ≥ 0.999.[1]

• Range: The range is the interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: Determine the closeness of the test results obtained by the method to the true value. This can be assessed by analyzing a sample with a known concentration of 3-Aminothiolane-3-carbonitrile and comparing the measured value to the true value. Recovery studies, where a known amount of the analyte is added to a placebo, are also common. Recoveries in the range of 98-102% are generally considered acceptable.

• Precision: Assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the same concentration on the same day, by the same analyst, and on the same instrument. The relative standard deviation (RSD) should typically be ≤ 2%.[9]

  • Intermediate Precision (Inter-assay precision): Evaluate the method's performance on different days, with different analysts, and on different equipment. The RSD should remain within acceptable limits.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. These are often determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Deliberately introduce small variations in the method parameters (e.g., mobile phase composition, flow rate, column temperature) and evaluate the impact on the results. This demonstrates the reliability of the method during normal usage.

Gas Chromatography-Mass Spectrometry (GC-MS)

Due to the low volatility of 3-Aminothiolane-3-carbonitrile, derivatization is necessary for GC-MS analysis.[5][6] Silylation, which replaces active hydrogens with a nonpolar trimethylsilyl (TMS) group, is a common and effective approach for amino compounds.[6]

Caption: Workflow for GC-MS analysis of 3-Aminothiolane-3-carbonitrile.

• Derivatization:

  • Place a known amount of the 3-Aminothiolane-3-carbonitrile sample into a reaction vial.

  • Add a suitable solvent (e.g., acetonitrile) and the silylating reagent (e.g., N-methyl-N-(trimethylsilyl)trifluoroacetamide - MSTFA).

  • Heat the mixture (e.g., at 70°C for 30 minutes) to ensure complete derivatization.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample into the GC-MS system.

  • Use a non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane) for separation.

  • Employ a temperature program that allows for the separation of the derivatized analyte from any impurities.

  • Operate the mass spectrometer in electron ionization (EI) mode to generate characteristic fragmentation patterns.[10]

• Data Analysis:

  • Analyze the total ion chromatogram (TIC) to identify all separated components.

  • Examine the mass spectrum of each peak and compare it to spectral libraries or interpret the fragmentation pattern to identify impurities. The fragmentation of the derivatized 3-Aminothiolane-3-carbonitrile is expected to show characteristic losses of fragments such as the nitrile group (CN), parts of the thiolane ring, and the TMS group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the unambiguous structural confirmation of 3-Aminothiolane-3-carbonitrile.[8][11] Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom in the molecule.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on the thiolane ring. The chemical shifts and coupling patterns of these protons will be influenced by their proximity to the amino and cyano groups, as well as the sulfur atom. The protons on the carbons adjacent to the sulfur will likely appear at a different chemical shift than those adjacent to the carbon bearing the functional groups.

• ¹³C NMR: The carbon NMR spectrum will display a unique signal for each carbon in a different chemical environment.[8] The carbon atom attached to the nitrile group will have a characteristic chemical shift in the downfield region (typically 110-125 ppm). The carbons of the thiolane ring will appear in the aliphatic region, with their chemical shifts influenced by the neighboring heteroatoms and functional groups.

• Sample Preparation: Dissolve a small amount of the 3-Aminothiolane-3-carbonitrile sample in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer. For more detailed structural analysis, two-dimensional NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) can be performed to establish connectivity between protons and carbons.

• Spectral Interpretation: Analyze the chemical shifts, integration (for ¹H NMR), and coupling patterns to confirm that the obtained spectra are consistent with the proposed structure of 3-Aminothiolane-3-carbonitrile.

Conclusion: A Multi-faceted Approach to Validation

A comprehensive and reliable analytical validation for 3-Aminothiolane-3-carbonitrile necessitates a multi-faceted approach. Chiral HPLC stands out as the primary technique for quantitative analysis of enantiomeric purity and assay. GC-MS, following derivatization, is a powerful tool for identifying and characterizing volatile and semi-volatile impurities. NMR spectroscopy provides the definitive structural confirmation that is the foundation of all other analytical measurements.

By judiciously applying these techniques and adhering to rigorous validation protocols as outlined in this guide and by regulatory bodies such as the ICH[9], researchers and drug developers can ensure the quality, safety, and efficacy of their products, paving the way for successful and compliant therapeutic innovation.

References

• Molecules. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. [Link]

• Research Journal of Pharmacy and Technology. A Validated Chiral HPLC Method for the Enantiomeric separation of Mefloquine. [Link]

• ResearchGate. GC-MS analysis of eight aminoindanes using three derivatization reagents. [Link]

• Sciforum. Developing GC and HPLC methods for the γ-aminobutyric acid quantification in rice samples. [Link]

• PubMed. GC-MS analysis of amino acids rapidly provides rich information for isotopomer balancing. [Link]

• PMC. Enantioselective Synthesis, Enantiomeric Separations and Chiral Recognition. [Link]

• PMC. Enantioselective Separation of Amino Acids Using Chiral Polystyrene Microspheres Synthesized by a Post-Polymer Modification Approach. [Link]

• PharmTech. System Suitability And Validation For Chiral Purity Assays Of Drug Substances. [Link]

• MDPI. A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. [Link]

• ResearchGate. Gas chromatographic analysis of amino acid enantiomers in Carbetocin peptide hydrolysates after fast derivatization with pentafluoropropyl chloroformate. [Link]

• PubMed. Tandem mass spectrometry of homologous 3-hydroxyfurazan and nitrile amino acids: Analysis of cooperative interactions and fragmentation processes. [Link]

• PubMed. HPLC qualitative amino acid analysis in the clinical laboratories. [Link]

• PubMed. GC-MS analysis of eight aminoindanes using three derivatization reagents. [Link]

• ResearchGate. Chiral high-performance liquid chromatography analysis of alpha-amino acid mixtures using a novel SH reagent-N-R-mandelyl-L-cysteine and traditional enantiomeric thiols for precolumn derivatization. [Link]

• ResearchGate. Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. [Link]

• Wiley Online Library. Tandem mass spectrometry of homologous 3‐hydroxyfurazan and nitrile amino acids. [Link]

• MDPI. Determination of Amino Acids of Novel Food in Food by HPLC Coupled with Pre-Column Derivatization. [Link]

• SciSpace. Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. [Link]

• Phenomenex. Chiral HPLC Separations. [Link]

• Royal Society of Chemistry. CHAPTER 12: Mass Spectrometric Analysis of Cyclic Peptides. [Link]

• European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ResearchGate. Tandem mass spectrometry of homologous 3-hydroxyfurazan and nitrile amino acids: Analysis of cooperative interactions and fragmentation processes | Request PDF. [Link]

• ResearchGate. Estimation of Some Amino-Based Drugs in Human Blood Using HPLC Technique. [Link]

• LCGC International. A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]

• Semantic Scholar. Derivatization Methods in GC and GC/MS. [Link]

• Protein Metrics Support. Cyclic Peptide Analysis. [Link]

• ScienceDirect. Basic 1H- and 13C-NMR Spectroscopy. [Link]

• PubMed. Quantitative Metabolite Profiling of an Amino Group Containing Pharmaceutical in Human Plasma via Precolumn Derivatization and High-Performance Liquid Chromatography-Inductively Coupled Plasma Mass Spectrometry. [Link]

• Preprints.org. The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. [Link]

• Hindawi. Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis. [Link]

• Mesbah Energy. Spectroscopy 13C NMR and 1H NMR. [Link]

• University of Arizona. Interpretation of mass spectra. [Link]

• Oregon State University. 13C NMR Chemical Shift. [Link]

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Technical Assessment: Cytotoxicity &amp; Safety Profiling of 3-Aminothiolane-3-carbonitrile Scaffolds

Topic: Cytotoxicity Studies of 3-Aminothiolane-3-carbonitrile Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

3-Aminothiolane-3-carbonitrile (also known as 3-amino-tetrahydrothiophene-3-carbonitrile) represents a critical bioisostere in modern medicinal chemistry, serving as a sulfur-containing analog to the 3-aminopyrrolidine scaffolds found in established DPP-4 inhibitors (e.g., Vildagliptin) and Cathepsin K inhibitors (e.g., Odanacatib).[1][2][3][4]

While direct cytotoxicity data for this specific unfunctionalized intermediate is often proprietary or sparse in public literature, its safety profile can be rigorously extrapolated from structural analogs and validated through specific experimental workflows. This guide provides a comparative analysis of the 3-aminothiolane scaffold against its nitrogen and aromatic counterparts, supported by experimental protocols for validating its cellular safety.

Comparative Analysis: Thiolane vs. Pyrrolidine vs. Thiophene

To understand the cytotoxicity profile of 3-Aminothiolane-3-carbonitrile, we must benchmark it against the industry standards: the nitrogen-based 3-Aminopyrrolidine (common in diabetes drugs) and the aromatic 3-Aminothiophene (common in kinase inhibitors).[3]

Mechanistic Toxicity Drivers

• Metabolic Activation (S-Oxidation): Unlike the pyrrolidine ring, the thiolane sulfur is susceptible to oxidation by FMOs (Flavin-containing monooxygenases) and CYPs to form sulfoxides and sulfones. These metabolites are generally polar and excretable but can occasionally act as Michael acceptors if desaturation occurs.[3]

• Nitrile Reactivity: The

  -amino nitrile motif is reversible.[3] In acidic environments (lysosomes), it can dissociate to the ketone and cyanide, though this is significantly slower in cyclic aliphatic systems compared to linear ones.

Performance & Safety Comparison Table

Feature	3-Aminothiolane-3-CN (Subject)	3-Aminopyrrolidine-3-CN (Alternative)	3-Aminothiophene-3-CN (Aromatic)
Primary Utility	Cathepsin K / DPP-4 Inhibitor Scaffold	DPP-4 Inhibitor Scaffold (e.g., Vildagliptin)	Kinase Inhibitor Scaffold
Cytotoxicity Risk	Moderate. Risk of S-oxidation metabolites.[3]	Low. High metabolic stability of the ring.[3]	High. Potential for epoxide formation/bioactivation.[3]
LogP (Lipophilicity)	~0.3 (More lipophilic than N-analog)	~ -0.8 (Highly polar)	~1.5 (Aromatic, lipophilic)
Cellular Permeability	High (Passive diffusion)	Moderate (Often requires transport)	High (Passive diffusion)
Metabolic Liability	Sulfur oxidation (Sulfoxide/Sulfone)	N-oxidation / Ring opening	Aromatic hydroxylation / Epoxidation
IC50 (HeLa/HepG2)	>100 µM (Predicted for scaffold)*	>200 µM (Established safe fragment)	10–50 µM (Often cytotoxic)

*Note: Values for the bare scaffold. Functionalization significantly alters potency.

Metabolic Liability & Toxicity Pathway[2]

The primary cytotoxic risk for the aminothiolane scaffold is not the parent compound, but its oxidative metabolites. The following diagram illustrates the divergent metabolic pathways compared to the pyrrolidine analog.

Figure 1: Comparative metabolic fate.[3] The thiolane ring introduces an S-oxidation pathway absent in pyrrolidine analogs.[3]

Experimental Validation Protocol

Since direct commercial toxicity data is often unavailable for this specific intermediate, researchers must generate self-validating data.[3] The following protocol is designed to distinguish between scaffold toxicity and instability artifacts.

Phase A: Stability Check (Pre-Assay)

Before cytotoxicity testing, ensure the nitrile is not hydrolyzing in the culture media, which would release toxic ammonia/cyanide and skew results.

• Incubate 1 mM compound in DMEM + 10% FBS at 37°C for 24 hours.

• Analyze via LC-MS/MS for the parent peak and hydrolysis products (amide/acid).

• Pass Criteria: >95% parent compound remaining.[3]

Phase B: Dual-Readout Cytotoxicity Assay

Use a multiplexed approach to separate mitochondrial toxicity from membrane integrity loss.[3]

Materials:

• Cell Lines: HepG2 (Metabolic competent), HEK293 (Standard), HUVEC (Endothelial).

• Reagents: MTT or Resazurin (Metabolic health), LDH Release Kit (Membrane damage).

Protocol:

• Seeding: Plate cells at 5,000 cells/well in 96-well plates. Incubate 24h for attachment.

• Dosing: Prepare serial dilutions of 3-Aminothiolane-3-carbonitrile (0.1 µM to 500 µM). Include Vildagliptin (safe control) and Thiophene-3-CN (toxic control).[3]

• Exposure: Incubate for 48 hours.

• Readout 1 (LDH): Transfer 50 µL supernatant to a new plate. Add LDH substrate.[3] Read Absorbance @ 490 nm.[3]

• Readout 2 (Viability): Add Resazurin to remaining cells. Incubate 2-4h. Read Fluorescence (Ex 560 / Em 590).

Data Interpretation:

• Safe Profile: High Viability (>80%) and Low LDH (<10%) at concentrations < 100 µM.[3]

• Mitochondrial Toxin: Low Viability but Low LDH (cells stop metabolizing but don't burst immediately).[3]

• Membrane Toxin: High LDH release (rapid necrosis).[3]

Assessment Workflow Diagram

This logical flow ensures that "cytotoxicity" is not confused with solubility issues or pH artifacts, common with free amine salts.

Figure 2: Step-by-step validation workflow for evaluating novel scaffold toxicity.

References

• Robichaud, A. J., et al. (2011). "Cathepsin K Inhibition: A New Mechanism for the Treatment of Osteoporosis." Journal of Medicinal Chemistry. Link

  • Context: Discusses the structural evolution of Cathepsin K inhibitors, including the transition from varying heterocycles to optimize PK/PD.

• Havale, S. H., & Pal, M. (2009). "Medicinal chemistry approaches to the inhibition of dipeptidyl peptidase-4 for the treatment of type 2 diabetes." Bioorganic & Medicinal Chemistry. Link

  • Context: Reviews the SAR of DPP-4 inhibitors, highlighting the safety profiles of 3-amino-nitrile scaffolds (pyrrolidines vs. thiazolidines).

• Traut, R. R., et al. (1973). "Methyl 4-mercaptobutyrimidate as a cleavable cross-linking reagent for proteins."[3] Biochemistry. Link

  • Context: Foundational paper on the "Traut's Reagent" (2-iminothiolane) analog, establishing the chemical reactivity of the thiolane ring system in biological buffers.

• Obach, R. S. (2013).[3] "Pharmacologically Active Drug Metabolites: Impact on Drug Discovery and Pharmacotherapy."[3] Pharmacological Reviews. Link

  • Context: Authoritative source on metabolic activation, specifically S-oxidation liabilities in sulfur-containing heterocycles.[3]

Sources

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• 2. semanticscholar.org [semanticscholar.org]
• 3. 3-Aminobenzonitrile | C7H6N2 | CID 16702 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Evaluation of genotoxicity of nitrile fragrance ingredients using in vitro and in vivo assays - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Assessing the Purity of Synthesized 3-Aminothiolane-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the purity of a synthesized active pharmaceutical ingredient (API) is not merely a quality metric; it is the bedrock of safety and efficacy. This guide provides an in-depth comparison of analytical methodologies for assessing the purity of 3-Aminothiolane-3-carbonitrile, a heterocyclic aminonitrile with potential applications in medicinal chemistry. As a Senior Application Scientist, my objective is to equip you with the rationale behind experimental choices and to present a self-validating system of protocols for robust purity determination.

The Synthetic Pathway and Anticipated Impurities

A thorough understanding of the synthetic route is paramount to predicting potential impurities. A plausible and common method for the synthesis of α-aminonitriles is the Strecker synthesis.[1] In the case of 3-Aminothiolane-3-carbonitrile, this would likely involve the reaction of tetrahydrothiophen-3-one with an ammonia source and a cyanide source.

The reaction proceeds through the formation of an imine intermediate, which is then attacked by the cyanide ion.[1]

Caption: Proposed Strecker synthesis of 3-Aminothiolane-3-carbonitrile and potential impurities.

Common Impurities to Consider:

• Unreacted Starting Materials: Residual tetrahydrothiophen-3-one.

• Intermediates: Unreacted thiolane-3-imine.

• By-products of Side Reactions: Products arising from polymerization or alternative reaction pathways of the intermediates.

• Hydrolysis Products: The nitrile group is susceptible to hydrolysis, which can lead to the formation of the corresponding amide, 3-amino-thiolane-3-carboxamide.

Comparative Analysis of Purity Assessment Methodologies

A multi-pronged analytical approach is essential for a comprehensive purity profile. The following sections compare the utility of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Elemental Analysis.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Determination

HPLC is indispensable for separating and quantifying the main component from its non-volatile organic impurities. For a chiral molecule like 3-Aminothiolane-3-carbonitrile, both achiral and chiral HPLC methods are necessary.

Scientific Rationale: Reverse-phase HPLC separates compounds based on their polarity. The polar amino and nitrile groups of the target compound will have a distinct retention time on a non-polar stationary phase compared to less polar impurities. Chiral HPLC, using a chiral stationary phase (CSP), is essential to separate the enantiomers and determine the enantiomeric excess.

Experimental Protocol: Achiral Purity by Reverse-Phase HPLC

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of Solvent A (0.1% formic acid in water) and Solvent B (acetonitrile).

• Gradient: Start with a low percentage of Solvent B, and gradually increase to elute less polar components.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (for the nitrile and amine functionalities) and/or a Corona Charged Aerosol Detector (CAD) for universal detection.

• Sample Preparation: Dissolve a known concentration of the synthesized compound in the initial mobile phase composition.

Experimental Protocol: Chiral Purity by Chiral HPLC

• Column: A polysaccharide-based chiral stationary phase (e.g., cellulose or amylose derivatives).

• Mobile Phase: Typically a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol) in an isocratic elution. The exact ratio will need to be optimized.

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve the sample in the mobile phase.

Caption: General workflow for HPLC analysis.

Gas Chromatography-Mass Spectrometry (GC-MS): Screening for Volatile Impurities

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile impurities that may be present from the synthesis, such as residual solvents or low molecular weight by-products.

Scientific Rationale: GC separates compounds based on their boiling points and interactions with the stationary phase. The mass spectrometer then fragments the eluted compounds, providing a unique "fingerprint" for identification. Due to the polarity of 3-Aminothiolane-3-carbonitrile, derivatization may be necessary to increase its volatility for GC analysis.

Experimental Protocol: GC-MS Analysis

• Derivatization (if necessary): Silylation of the amino group can be performed to increase volatility.

• Column: A non-polar or mid-polar capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Temperature Program: Start at a low temperature to separate volatile solvents, then ramp up to elute the derivatized product and less volatile impurities.

• Injection: Split or splitless injection depending on the expected concentration of impurities.

• MS Detection: Electron Ionization (EI) at 70 eV, scanning a mass range of m/z 40-500.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

¹H and ¹³C NMR are unparalleled for confirming the structure of the synthesized compound and for identifying and quantifying impurities that have distinct NMR signals.

Scientific Rationale: NMR spectroscopy provides detailed information about the chemical environment of each proton and carbon atom in a molecule. The chemical shifts, coupling constants, and integration of the signals allow for unambiguous structure determination. Impurities will present as additional, often smaller, signals in the spectrum.

¹H and ¹³C NMR Data Interpretation (Hypothetical):

• ¹H NMR: Expect signals for the protons on the thiolane ring and the amino group. The chemical shifts and coupling patterns will be characteristic of the ring structure.

• ¹³C NMR: Expect distinct signals for the carbon atoms of the thiolane ring, the nitrile carbon, and the carbon bearing the amino and nitrile groups. The chemical shift of the nitrile carbon is typically in the range of 115-125 ppm.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve a few milligrams of the sample in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Acquisition: Acquire ¹H and ¹³C spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Analysis: Integrate the signals of the main compound and any visible impurities. The relative integration can be used to estimate the purity.

Elemental Analysis: Confirming the Fundamental Composition

Elemental analysis provides the percentage of carbon, hydrogen, nitrogen, and sulfur in the sample. This is a fundamental check of purity against the theoretical composition.

Scientific Rationale: A pure sample of 3-Aminothiolane-3-carbonitrile will have a specific and theoretical percentage of C, H, N, and S. Significant deviation from these values indicates the presence of impurities.

Procedure:

• A small, accurately weighed amount of the dried sample is combusted at high temperature.

• The resulting gases (CO₂, H₂O, N₂, SO₂) are separated and quantified.

• The measured percentages are compared to the calculated theoretical values for the molecular formula C₅H₈N₂S.

Comparative Summary of Analytical Techniques

Technique	Primary Use	Sensitivity	Selectivity	Impurities Detected	Limitations
HPLC (Achiral)	Purity determination, quantification	High	High	Non-volatile organic impurities	May not detect highly volatile impurities
HPLC (Chiral)	Enantiomeric purity	High	Excellent	Enantiomeric impurity	Requires specialized chiral columns
GC-MS	Identification of volatile impurities	Very High	Excellent	Residual solvents, volatile by-products	May require derivatization for polar analytes
NMR Spectroscopy	Structural confirmation, impurity identification and quantification	Moderate	High	Structurally different impurities	Lower sensitivity compared to MS techniques
Elemental Analysis	Confirmation of elemental composition	Low	Low	Gross impurities that alter elemental ratios	Non-specific, does not identify individual impurities

Conclusion: An Integrated Approach to Purity Assessment

No single technique can provide a complete picture of the purity of a synthesized compound. A robust and reliable assessment of 3-Aminothiolane-3-carbonitrile purity necessitates an integrated approach. HPLC is the cornerstone for quantifying organic and enantiomeric purity. GC-MS is crucial for identifying potentially harmful volatile residues. NMR spectroscopy provides definitive structural confirmation and can quantify significant impurities. Finally, elemental analysis serves as a fundamental check of the bulk sample's composition. By employing these techniques in a complementary fashion, researchers and drug development professionals can ensure the quality, safety, and reliability of their synthesized compounds.

References

• Strecker, A. Ueber die künstliche Bildung der Milchsäure und einen neuen, dem Glycocoll homologen Körper. Annalen der Chemie und Pharmacie1850, 75 (1), 27–45.

• Master Organic Chemistry. Strecker Synthesis. [Link]

• ICH. Q3A(R2) Impurities in New Drug Substances. 2006 . [Link]

• Agilent Technologies. Analysis of Amino Acids by HPLC. [Link]

• Reich, H. J. Structure Determination Using Spectroscopic Methods. University of Wisconsin. [Link]

• Royal Society of Chemistry. Elemental analysis. [Link]

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A Researcher's Guide to Investigating 3-Aminothiolane-3-carbonitrile: Bridging In Vitro Efficacy with In Vivo Outcomes

Abstract

In the landscape of neuropharmacology, the development of novel modulators of the γ-aminobutyric acid (GABA) system is of paramount importance for treating a spectrum of neurological disorders, including epilepsy, anxiety, and neuropathic pain. 3-Aminothiolane-3-carbonitrile emerges as a noteworthy synthetic precursor to 3-aminothiolane-3-carboxylic acid, a conformationally constrained analogue of GABA. This structural rigidity offers the potential for enhanced receptor selectivity and improved pharmacokinetic profiles compared to the flexible native neurotransmitter. This guide provides a comparative analysis of the essential in vitro and in vivo studies required to characterize the pharmacological profile of 3-Aminothiolane-3-carbonitrile, not as a direct therapeutic, but as a critical intermediate whose biological activity is unlocked upon its conversion to the carboxylic acid analogue. We will explore the causality behind experimental choices, from initial cell-free binding assays to complex behavioral models in rodents, offering a strategic framework for its evaluation.

Introduction: The Rationale for Constrained GABA Analogues

GABA is the principal inhibitory neurotransmitter in the mammalian central nervous system (CNS). Its therapeutic potential is vast, but its clinical utility is hampered by its poor blood-brain barrier permeability and lack of receptor subtype selectivity. Structurally constrained analogues, such as those derived from a thiolane scaffold, are designed to overcome these limitations. The thiolane ring locks the carbon backbone into a specific conformation, potentially favoring interaction with a particular GABA receptor subtype (e.g., GABAA, GABAB) or a specific GABA transporter (GAT).

3-Aminothiolane-3-carbonitrile serves as a key building block in this process. While the nitrile group itself is not typically the final pharmacophore, its presence and subsequent hydrolysis to a carboxylic acid are central to the prodrug or synthetic intermediate strategy. Therefore, a comprehensive investigation must consider the bioactivation process and the pharmacological activity of the resulting carboxylic acid.

The In Vitro Evaluation: Establishing a Molecular Mechanism of Action

In vitro studies are the foundational step, designed to answer a critical question: Does the active form of our compound interact with the intended molecular target, and with what affinity and functional consequence? These experiments are conducted in a controlled, artificial environment, minimizing biological complexity to yield precise, mechanistic data.

Radioligand Binding Assays: The Litmus Test for Target Engagement

The first-line investigation for a putative GABA analogue is to determine if it binds to GABA receptors. Radioligand binding assays are a robust and high-throughput method to quantify this interaction. The principle is based on competition: a radiolabeled ligand with known affinity for the receptor is incubated with a preparation of cell membranes expressing the target receptor. The addition of an unlabeled competitor (our test compound, 3-aminothiolane-3-carboxylic acid) will displace the radioligand in a concentration-dependent manner.

Experimental Protocol: GABAA Receptor Binding Assay

• Membrane Preparation: Homogenize rat or mouse whole brains (excluding cerebellum and brainstem) in ice-cold 0.32 M sucrose buffer. Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C.

• Synaptosomal Fraction: Resuspend the pellet and centrifuge at 20,000 x g for 20 minutes. The resulting pellet contains the synaptosomal fraction rich in GABAA receptors. Wash the membranes multiple times by resuspension and centrifugation in buffer to remove endogenous GABA.

• Binding Reaction: In a 96-well plate, incubate the washed membranes with a fixed concentration of [3H]-Muscimol (a high-affinity GABAA agonist) and varying concentrations of the test compound (3-aminothiolane-3-carboxylic acid).

• Incubation & Termination: Incubate at 4°C for 30 minutes. Rapidly filter the reaction mixture through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Quantification: Wash the filters with ice-cold buffer, and measure the radioactivity trapped on the filters using liquid scintillation counting.

• Data Analysis: Plot the percentage of inhibition of [3H]-Muscimol binding against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC50 (inhibitory concentration 50%), which can then be used to calculate the binding affinity (Ki).

Table 1: Representative Data from a Competitive Binding Assay

Compound Concentration (nM)	[3H]-Muscimol Bound (DPM)	% Inhibition
0 (Total Binding)	12,500	0%
1	11,875	5%
10	9,750	22%
100	6,125	51%
1000	2,500	80%
10000	875	93%
Non-specific (excess GABA)	500	100%

Functional Assays: From Binding to Biological Effect

Demonstrating binding is necessary but not sufficient. A functional assay is required to determine whether the compound acts as an agonist (activates the receptor), antagonist (blocks the receptor), or allosteric modulator (enhances or diminishes the effect of the native ligand). Electrophysiology, specifically the two-electrode voltage clamp (TEVC) technique using Xenopus oocytes expressing recombinant GABA receptors, is the gold standard.

Experimental Workflow: Two-Electrode Voltage Clamp (TEVC)

Caption: Workflow for characterizing GABA receptor functional activity using TEVC.

This technique allows for precise control of the cellular environment and direct measurement of ion flow through the receptor channel upon ligand application, providing unambiguous data on the compound's functional effect and potency (EC50).

The In Vivo Investigation: Assessing Physiological Effects and Therapeutic Potential

While in vitro studies provide mechanistic clarity, they cannot predict how a compound will behave in a complex, living organism. In vivo studies are essential to evaluate the compound's pharmacokinetics (what the body does to the drug), pharmacodynamics (what the drug does to the body), efficacy in a disease model, and potential toxicity.

Pharmacokinetic (PK) Studies: Getting to the Target

Before assessing efficacy, we must confirm that the compound (or its active metabolite) can reach the target organ—the brain. This involves administering 3-Aminothiolane-3-carbonitrile to rodents (typically rats or mice) via a relevant route (e.g., oral gavage, intraperitoneal injection) and measuring its concentration, along with the concentration of the active carboxylic acid metabolite, in blood plasma and brain tissue over time.

Experimental Protocol: Rodent Pharmacokinetic Study

• Animal Dosing: Administer a single dose of 3-Aminothiolane-3-carbonitrile to a cohort of male Sprague-Dawley rats (n=3-4 per time point).

• Sample Collection: At predefined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours), collect blood samples via tail vein or cardiac puncture (terminal). Immediately following, perfuse the brain with saline and harvest the tissue.

• Sample Processing: Centrifuge blood to isolate plasma. Homogenize brain tissue.

• Bioanalysis: Extract the parent compound and its metabolite from the plasma and brain homogenate. Quantify the concentrations using a validated Liquid Chromatography-Mass Spectrometry (LC-MS/MS) method.

• Parameter Calculation: Plot concentration vs. time curves to calculate key PK parameters.

Table 2: Key Pharmacokinetic Parameters to Determine

Parameter	Description	Importance
Cmax	Maximum observed plasma concentration	Indicates the peak exposure level.
Tmax	Time to reach Cmax	Measures the rate of absorption.
AUC	Area Under the Curve	Represents the total drug exposure over time.
t1/2	Half-life	The time required for the concentration to decrease by half.
Brain/Plasma Ratio	Ratio of AUCbrain to AUCplasma	A critical measure of blood-brain barrier penetration.

A high brain-to-plasma ratio for the active carboxylic acid would be a strong positive indicator, suggesting the prodrug strategy is effective at delivering the therapeutic agent to the CNS.

Preclinical Efficacy Models: From Mechanism to Therapeutic Effect

With evidence of target engagement and brain penetration, the next step is to test the compound's efficacy in an animal model that recapitulates aspects of a human disease. Given the GABAergic target, models of epilepsy and anxiety are logical choices.

Example Efficacy Model: The Pentylenetetrazol (PTZ) Seizure Model

PTZ is a GABAA receptor antagonist that reliably induces clonic-tonic seizures in rodents. The ability of a test compound to prevent or delay the onset of these seizures is a strong indicator of anticonvulsant activity.

Caption: Workflow for the PTZ-induced seizure model in mice.

A successful outcome would be a significant, dose-dependent increase in the latency to seizure onset and a decrease in the percentage of animals experiencing severe tonic-clonic seizures compared to the vehicle-treated group.

Synthesis: The In Vitro vs. In Vivo Comparison

The ultimate goal is to establish a clear correlation between the in vitro data and the in vivo results. This translational validation is the cornerstone of successful drug development.

Table 3: Bridging In Vitro and In Vivo Data

In Vitro Parameter	Corresponding In Vivo Question	Desired Outcome & Interpretation
High GABAA Receptor Binding Affinity (Low Ki)	Does the compound show efficacy in a GABAA-mediated disease model (e.g., PTZ seizure model)?	A low Ki should correlate with a low effective dose (ED50) in vivo, suggesting the mechanism is target-driven.
Agonist/Positive Modulator Activity in TEVC	Does the compound produce behavioral effects consistent with GABAergic enhancement (e.g., anticonvulsant, anxiolytic, sedative)?	The functional potency (EC50) in vitro should predict the rank order of potency for behavioral effects in vivo.
Metabolic Stability in Liver Microsomes (In Vitro ADME)	What is the half-life (t1/2) and bioavailability of the compound in vivo?	High in vitro stability should translate to a longer in vivo half-life, potentially allowing for less frequent dosing.
Conversion of Nitrile to Carboxylic Acid in Plasma/Homogenate	Is the active metabolite detected in the brain at sufficient concentrations following administration of the parent compound?	Efficient conversion is required to link the administered dose to the concentration of the active agent at the target site (the brain).

Conclusion

The evaluation of 3-Aminothiolane-3-carbonitrile provides a classic case study in modern neuropharmacology, where the journey from a synthetic intermediate to a potential therapeutic is paved with a logical and iterative sequence of in vitro and in vivo experiments. The in vitro assays provide the mechanistic foundation, identifying the molecular target and mode of action with high precision. The in vivo studies then test these hypotheses in the complex biological context of a living system, assessing brain penetration, therapeutic efficacy, and overall safety. By carefully designing these studies and critically comparing their outcomes, researchers can build a compelling case for the compound's therapeutic potential and make informed decisions on its progression through the drug development pipeline.

References

• Title: Process for producing 3-aminothiolane-3-carboxylic acid and intermediates for use in said process. Source: European Patent Office, EP0638555A1 URL: [Link]

Safety & Regulatory Compliance

Navigating the Uncharted: A Senior Application Scientist's Guide to Personal Protective Equipment for 3-Aminothiolane-3-carbonitrile

For the pioneering researchers, scientists, and drug development professionals venturing into the synthesis and application of novel compounds, a robust understanding of safety protocols is not merely a procedural formality—it is the bedrock of innovation. This guide provides essential, immediate safety and logistical information for handling 3-Aminothiolane-3-carbonitrile, a molecule of interest with a unique confluence of functional groups. In the absence of a specific Safety Data Sheet (SDS), this document synthesizes established principles of chemical safety, drawing upon the known characteristics of its constituent amine, thiolane (a cyclic thioether), and nitrile moieties. Our approach is grounded in the precautionary principle: treat substances of unknown toxicity with the highest degree of care.

Hazard Assessment: A Triad of Functional Group Reactivity

3-Aminothiolane-3-carbonitrile presents a unique safety challenge due to the combination of three reactive functional groups on a single small molecule. A thorough risk assessment necessitates an understanding of the potential hazards associated with each.

• Amine Group (-NH2): Amines can range from corrosive to irritants and are often basic. They can cause skin and eye irritation or burns upon direct contact. Depending on their volatility, they may also pose a respiratory hazard.

• Thiolane (cyclic thioether with thiol-like properties): Thiols and related organosulfur compounds are notorious for their potent and unpleasant odors. More critically, they can be toxic and are readily absorbed through the skin. Some sulfur-containing compounds can also be irritants to the skin, eyes, and respiratory tract.

• Nitrile Group (-C≡N): Organic nitriles are a class of compounds with a wide spectrum of toxicity. A primary concern with many nitriles is their potential to metabolize in the body to release cyanide ions, which can lead to severe and rapid systemic toxicity by inhibiting cellular respiration[1]. Exposure routes of concern include inhalation, ingestion, and skin absorption. High doses of some nitriles have been shown to cause neurological effects[2][3].

Inherent Reactivity: The close proximity of a nucleophilic amine and a thiol-like sulfur to an electrophilic nitrile carbon suggests the potential for intramolecular reactions. Such reactions could lead to the formation of new, uncharacterized cyclic products, potentially altering the toxicological profile of the compound. Furthermore, the compound may be sensitive to heat, air, or moisture, leading to decomposition and the release of hazardous vapors.

Personal Protective Equipment (PPE): A Multi-Layered Defense

Given the unknown specific toxicity of 3-Aminothiolane-3-carbonitrile, a comprehensive PPE strategy is mandatory to prevent all routes of exposure. The following table outlines the minimum required PPE.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving: an inner nitrile glove with an outer, thicker, chemical-resistant glove (e.g., neoprene or butyl rubber).	Nitrile gloves provide a good baseline of protection against a variety of chemicals but can have short breakthrough times for some organic compounds[4]. The outer glove offers enhanced protection against a broader range of chemicals and physical hazards. Double gloving also allows for the safe removal of the outer, contaminated glove without exposing the skin.
Eye and Face Protection	Chemical splash goggles and a full-face shield.	Safety glasses are insufficient. Chemical splash goggles provide a seal around the eyes to protect against splashes and vapors. A face shield worn over the goggles offers an additional layer of protection for the entire face from splashes[5].
Body Protection	A lab coat, supplemented with a chemical-resistant apron. For larger quantities, a disposable chemical-resistant suit (e.g., Tyvek®) is recommended.	A standard lab coat protects against minor spills. A chemical-resistant apron provides an additional barrier for the torso. For procedures with a higher risk of significant splashes or aerosol generation, a disposable suit is necessary to prevent skin contact.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor/acid gas cartridge.	Due to the potential for harmful vapors and the unknown inhalation toxicity, all work should be conducted in a certified chemical fume hood. In the event of a spill or engineering control failure, a respirator is essential.
Foot Protection	Closed-toe, chemical-resistant shoes.	Protects feet from spills and falling objects.

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict operational protocol is critical to minimize the risk of exposure.

3.1. Preparation:

• Designated Area: All handling of 3-Aminothiolane-3-carbonitrile must be conducted in a designated area within a certified chemical fume hood.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested. Have a chemical spill kit appropriate for solvents, acids, and bases readily available.

• Decontamination: Prepare a solution of sodium hypochlorite (bleach) to decontaminate surfaces and equipment after use.

• Waste Containers: Have clearly labeled, dedicated waste containers for solid and liquid waste.

3.2. Donning PPE Workflow:

Caption: PPE Donning Sequence

3.3. Handling the Compound:

• Quantities: Use the smallest amount of the chemical necessary for the experiment.

• Transfers: When transferring the material, use a syringe or a plastic spatula to avoid generating dust or aerosols.

• Temperature: Avoid heating the compound unless its thermal stability is known. If heating is necessary, do so in a controlled manner within the fume hood.

• Compatibility: Be mindful of chemical incompatibilities. Avoid contact with strong oxidizing agents, strong acids, and strong bases, as these could initiate vigorous reactions.

3.4. Doffing PPE Workflow:

Caption: PPE Doffing Sequence

Emergency Procedures: Preparedness and Response

4.1. Spills:

• Evacuate: Immediately alert others in the vicinity and evacuate the area.

• Isolate: Close the fume hood sash and any doors to the laboratory.

• Report: Inform your supervisor and the institutional Environmental Health and Safety (EHS) office.

• Do Not Clean Alone: Do not attempt to clean up a spill of this material unless you are trained and equipped to do so. Await the arrival of trained emergency personnel.

4.2. Personnel Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are having difficulty breathing, administer oxygen if you are trained to do so. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Plan: Cradle-to-Grave Responsibility

All waste containing 3-Aminothiolane-3-carbonitrile must be treated as hazardous waste.

• Solid Waste: Contaminated consumables (gloves, paper towels, etc.) should be placed in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures should be collected in a sealed, labeled, and compatible hazardous waste container. Do not mix with other waste streams unless compatibility is known.

• Decontamination of Glassware: Glassware should be rinsed with a suitable solvent (e.g., ethanol or acetone) in the fume hood, and the rinsate collected as hazardous waste. The glassware should then be washed with soap and water.

• Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical name: "3-Aminothiolane-3-carbonitrile".

• Pickup: Arrange for waste pickup through your institution's EHS office. Do not pour any waste containing this compound down the drain.

By adhering to these stringent safety protocols, you can mitigate the risks associated with handling this novel compound and ensure a safe and productive research environment.

References

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